Strategic Utilization of 5-Bromovanillin (CAS 2973-76-4) in Medicinal Chemistry
This guide serves as an authoritative technical resource on 5-Bromovanillin (CAS 2973-76-4), chemically defined as 3-Bromo-4-hydroxy-5-methoxybenzaldehyde .[1] Nomenclature & Chemical Identity Critical Note on Isomerism:...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an authoritative technical resource on 5-Bromovanillin (CAS 2973-76-4), chemically defined as 3-Bromo-4-hydroxy-5-methoxybenzaldehyde .[1]
Nomenclature & Chemical Identity
Critical Note on Isomerism: The user query specified "3-Bromo-5-hydroxy-4-methoxybenzaldehyde." However, the CAS registry number 2973-76-4 is uniquely assigned to 5-Bromovanillin (3-Bromo-4-hydroxy-5-methoxybenzaldehyde).[1][2][3] This guide focuses on the CAS-defined substance, which is the dominant isomer used in pharmaceutical synthesis.
The Scaffold
5-Bromovanillin represents a "privileged scaffold" in organic synthesis due to its trisubstituted benzene core. It offers three distinct orthogonal handles for chemical diversification:
Aldehyde (-CHO): Ready for condensation, reduction, or reductive amination.
Phenol (-OH): Available for alkylation, glycosylation, or acting as a directing group.
Aryl Bromide (-Br): A high-value handle for transition-metal catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).
Physicochemical Profile
Property
Specification
CAS Number
2973-76-4
IUPAC Name
3-Bromo-4-hydroxy-5-methoxybenzaldehyde
Molecular Formula
Molecular Weight
231.04 g/mol
Appearance
Pale yellow to off-white crystalline solid
Melting Point
164–166 °C
Solubility
Soluble in MeOH, EtOH, DMF, DMSO; Sparingly soluble in water
pKa
~7.4 (Phenolic OH)
Synthetic Routes & Production
The synthesis of 5-Bromovanillin is a classic example of regioselective electrophilic aromatic substitution . The hydroxyl group at position 4 activates the ring, directing the incoming bromine electrophile to the ortho position (position 5).
DOT Diagram: Synthesis & Reactivity Flow
Caption: Regioselective bromination of vanillin and subsequent divergent synthesis pathways.[4][5]
Optimized Laboratory Protocol: Bromination of Vanillin
Objective: Synthesis of 5-Bromovanillin on a 50g scale.
Mechanism: Electrophilic Aromatic Substitution (
Dissolution: In a 500 mL round-bottom flask equipped with a magnetic stir bar and addition funnel, dissolve Vanillin (50.0 g, 328 mmol) in Methanol (250 mL) .
Cooling: Submerge the flask in an ice/salt bath to maintain the internal temperature between 0°C and 5°C .
Why? Low temperature prevents over-bromination and oxidation of the aldehyde group.
Visual Cue: The solution will turn reddish-brown initially and then fade to yellow as bromine is consumed.
Reaction: Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature (25°C) for 30 minutes.
Quenching & Precipitation: Pour the reaction mixture slowly into 1000 mL of ice-cold water with vigorous stirring. The product will precipitate as a pale yellow solid.
Isolation: Filter the solid using a Buchner funnel. Wash the cake with cold water (
mL) to remove residual HBr and methanol.
Purification: Recrystallize from hot ethanol (95%) if necessary.
Yield Expectation: 85–95% (approx. 65–72 g).
Applications in Drug Discovery
5-Bromovanillin acts as a linchpin in the synthesis of complex bioactive molecules. Its utility is defined by its ability to undergo chemoselective transformations .
A. Synthesis of Syringaldehyde (3,5-Dimethoxy-4-hydroxybenzaldehyde)
Syringaldehyde is a key intermediate for antibiotics and polyphenol synthesis.
Reaction: Alkoxylation (Rosenmund-von Braun type or Cu-catalyzed).
Conditions: Sodium methoxide (NaOMe),
(cat.), DMF, 120°C.
Mechanism: The bromine atom is displaced by the methoxy group via nucleophilic aromatic substitution (
), facilitated by the copper catalyst.
B. Suzuki-Miyaura Cross-Coupling
The aryl bromide moiety allows for the attachment of aryl or heteroaryl rings, expanding chemical space for Structure-Activity Relationship (SAR) studies.
Target: Biaryl ethers or biphenyl derivatives (e.g., Combretastatin analogs).
Challenge: The free phenol can poison Pd catalysts or consume base.
Solution: Use of mild bases (
) or transient protection of the phenol (e.g., as a silyl ether or acetate).
DOT Diagram: Suzuki Coupling Workflow
Caption: Standard protocol for Suzuki-Miyaura coupling of 5-bromovanillin.
Technical Monograph: Physical Properties & Characterization of 5-Bromovanillin
This technical guide provides a comprehensive analysis of 5-Bromovanillin, structured for researchers and drug development professionals. It synthesizes experimental data, thermodynamic properties, and validated protocol...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive analysis of 5-Bromovanillin, structured for researchers and drug development professionals. It synthesizes experimental data, thermodynamic properties, and validated protocols.
Compound Identity: 3-Bromo-4-hydroxy-5-methoxybenzaldehyde
CAS Registry Number: 2973-76-4[1]
Executive Summary
5-Bromovanillin is a halogenated derivative of vanillin serving as a critical scaffold in medicinal chemistry and lignin valorization. Its utility stems from the orthogonal reactivity of its three functional handles: an electrophilic aldehyde, a nucleophilic phenol (acidified by the ortho-bromide), and an aryl bromide moiety suitable for cross-coupling. This guide details its physicochemical profile to ensure reproducible synthesis, purification, and application in drug discovery.[2]
Molecular Identity & Structural Analysis
The physicochemical behavior of 5-Bromovanillin is governed by the electron-withdrawing effect of the bromine atom at the C5 position, which significantly alters the acidity and lipophilicity compared to the parent vanillin molecule.
Table 1: Core Physicochemical Constants
Property
Value
Confidence/Method
Molecular Formula
C₈H₇BrO₃
Exact Mass: 229.96 Da
Molecular Weight
231.04 g/mol
Isotopic Pattern: 1:1 (⁷⁹Br:⁸¹Br)
Melting Point
164–166 °C
Experimental (Recrystallized from EtOH) [1][2]
Boiling Point
~289 °C (Predicted)
Decomposes prior to boiling at atm pressure
pKa (Phenolic)
6.26 ± 0.23
Predicted (Acidified vs. Vanillin pKa ~7.4) [1]
LogP (Octanol/Water)
2.09 – 2.40
Lipophilic; soluble in organic phases [6]
Appearance
Light beige/off-white
Crystalline powder
Structural Causality
Acidity: The bromine atom exerts an inductive (-I) effect, stabilizing the phenoxide anion more effectively than in vanillin. This lowers the pKa from ~7.4 to ~6.3, making 5-Bromovanillin soluble in weaker bases (e.g., bicarbonate solutions).
Solubility: The presence of the lipophilic bromine and methoxy groups counterbalances the polar hydroxyl/aldehyde groups, resulting in high solubility in chlorinated solvents (DCM, Chloroform) and polar aprotic solvents (DMSO, DMF), but limited solubility in water.
Spectral Fingerprinting & Characterization
Accurate identification requires multi-modal spectroscopic validation. The bromine isotope pattern is the most distinct feature in Mass Spectrometry.
Infrared Spectroscopy (FT-IR)
O-H Stretch: 3200–3500 cm⁻¹ (Broad, H-bonded).
C=O Stretch (Aldehyde): 1666–1674 cm⁻¹ (Shifted slightly lower than typical aldehydes due to conjugation).
Aromatic Protons: Two doublets or broad singlets at δ ~7.4–7.7 ppm.
Note: The coupling constant (J) is typically small (~1.5–2.0 Hz) due to meta-coupling between H2 and H6.
Methoxy (-OCH₃): δ 3.8–3.9 ppm (Singlet).
Phenolic (-OH): δ ~10.0–11.0 ppm (Broad, exchangeable with D₂O).
Mass Spectrometry (MS)
Ionization: EI/ESI.
Diagnostic Pattern: Molecular ion peaks at m/z 230 and 232 with nearly equal intensity (1:1 ratio), confirming the presence of a single bromine atom.
Experimental Protocol: Synthesis & Purification
The following protocol describes the bromination of vanillin. This method prioritizes regioselectivity and yield.
Reaction Logic
Electrophilic aromatic substitution occurs preferentially at the ortho position to the phenolic hydroxyl group (C5). The solvent choice (Methanol or Acetic Acid) influences the solubility of the intermediate and the final product precipitation.
Workflow Diagram
Figure 1: Step-wise synthesis and purification workflow for 5-Bromovanillin.
Detailed Methodology
Preparation: Dissolve Vanillin (1.0 eq) in Glacial Acetic Acid or Methanol. Cool to 0–5 °C to suppress over-bromination.
Bromination: Add Bromine (1.05 eq) dropwise over 30 minutes. Maintain temperature <10 °C. The solution will turn reddish-brown.
Reaction: Stir for 1–2 hours at room temperature.
Quenching: Pour the reaction mixture into ice-cold water containing Sodium Bisulfite (NaHSO₃) to neutralize excess bromine. The product will precipitate as a light beige solid.
Dissolve crude solid in minimum boiling Ethanol (95%).
Allow to cool slowly to room temperature, then refrigerate.
Filter crystals and dry under vacuum.[4] Target MP: 164–166 °C .
Functionalization & Drug Development Applications
5-Bromovanillin acts as a "linchpin" scaffold.[5] Its physical properties dictate the reaction conditions for downstream functionalization.
Strategic Functionalization Map
Figure 2: Divergent synthetic pathways utilizing the three functional handles of 5-Bromovanillin.
Critical Considerations for Researchers
Protection Strategies: Due to the acidity of the phenol (pKa ~6.3), it often requires protection (e.g., methylation, acetylation) before conducting base-sensitive reactions on the aldehyde or bromide.
Solvent Selection: For nucleophilic substitutions, use polar aprotic solvents (DMF, DMSO) to enhance the nucleophilicity of the phenoxide anion.
References
ChemBK. (2024).[6] 5-Bromovanillin Physical Properties and Safety Data. Retrieved from [7]
Sigma-Aldrich. (n.d.). 5-Bromovanillin 97% Product Specification. Retrieved from
ChemicalBook. (2026).[8] 5-Bromovanillin MSDS and Spectral Data. Retrieved from
PubChem. (n.d.). Compound Summary: 5-Bromovanillin.[7][5][6][9][10][11][12] National Library of Medicine. Retrieved from
SpectraBase. (n.d.).[8] 1H NMR Spectrum of 5-Bromovanillin. Wiley Science Solutions. Retrieved from [8]
ChemSrc. (2025).[13] 5-Bromovanillin LogP and Density Data. Retrieved from
An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin) Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive ove...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin)
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde, a halogenated derivative of vanillin commonly known as 5-Bromovanillin. The document delineates its fundamental physicochemical properties, including its precise molecular weight, and explores its synthesis, analytical characterization, and significant applications in medicinal chemistry and organic synthesis. With a focus on scientific integrity, this guide synthesizes data from established chemical suppliers and peer-reviewed literature to offer field-proven insights for professionals in drug discovery and development. Particular emphasis is placed on its role as a versatile synthetic intermediate for constructing more complex, biologically active molecules.
Introduction: A Versatile Phenolic Aldehyde
3-Bromo-4-hydroxy-5-methoxybenzaldehyde (CAS No. 2973-76-4) is an aromatic organic compound belonging to the class of methoxyphenols. As a derivative of vanillin, it incorporates a bromine atom onto the benzene ring, a modification that significantly alters its reactivity and makes it a valuable precursor in various synthetic pathways. Its structure, featuring aldehyde, hydroxyl, methoxy, and bromo functional groups, provides multiple reaction sites for chemical modification.
This compound is not merely a laboratory curiosity; it serves as a critical building block in the development of novel pharmaceuticals, particularly those targeting neurological disorders, and has been investigated for the synthesis of potential anti-cancer agents.[1][2] Its utility also extends to the creation of fluorescent probes for biological imaging and as an intermediate in the production of dyes and pigments.[1][2] While limited literature exists on the specific biological activities of this molecule itself, its structural analogs, such as 3-bromo-4,5-dihydroxybenzaldehyde found in the red alga Polysiphonia morrowii, have demonstrated potent anti-inflammatory effects, highlighting the potential of this chemical scaffold in drug discovery.[3]
Core Physicochemical Properties
The precise characterization of a compound is foundational to its application in research and development. The key properties of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde have been consolidated from multiple authoritative sources.
The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde is a well-established process, often starting from commercially available precursors like veratraldehyde (3,4-dimethoxybenzaldehyde).
Synthetic Route from Veratraldehyde
A common laboratory-scale synthesis involves a two-step process: bromination followed by selective demethylation. This approach is favored for its regioselectivity and high yields.
A Technical Guide to the Solubility of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde in Organic Solvents
This guide provides a comprehensive technical overview of the solubility characteristics of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. Designed for researchers, scientists, and professionals in drug development, this docum...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of the solubility characteristics of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, outlines detailed experimental protocols for its determination, and discusses the implications for its application in various scientific fields.
Introduction: Understanding the Molecule
3-Bromo-5-hydroxy-4-methoxybenzaldehyde is an aromatic aldehyde, a derivative of vanillin. Its chemical structure, featuring a hydroxyl group, a methoxy group, and a bromine atom on the benzene ring, dictates its physicochemical properties, including its solubility.[1] As a methoxyphenol, its solubility is expected to be influenced by the interplay of these functional groups. The presence of both a hydrogen bond donor (hydroxyl group) and acceptors (hydroxyl, methoxy, and aldehyde groups) suggests its potential for interaction with a variety of solvents.
The predicted octanol-water partition coefficient (logP) of 2.36 suggests a moderate lipophilicity, indicating that it is likely to be more soluble in organic solvents than in water.
Theoretical Framework for Solubility
The solubility of a solid in a liquid is governed by the principle of "like dissolves like." This means that a solute will dissolve best in a solvent that has a similar polarity. The polarity of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde is a composite of its functional groups:
Polar Groups: The hydroxyl (-OH) and aldehyde (-CHO) groups are polar and capable of hydrogen bonding.
Moderately Polar Group: The methoxy (-OCH₃) group contributes to its ether-like characteristics.
Nonpolar Part: The benzene ring and the bromine atom are nonpolar (lipophilic).
Based on this structure, we can predict its solubility in various classes of organic solvents:
Protic Solvents (e.g., Alcohols): Solvents like ethanol and methanol can act as both hydrogen bond donors and acceptors. The hydroxyl group of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde will readily interact with these solvents, leading to good solubility. The parent compound, vanillin, is readily soluble in ethanol.[3][4]
Aprotic Polar Solvents (e.g., Acetone, Ethyl Acetate): These solvents can accept hydrogen bonds but cannot donate them. The hydroxyl group of the solute can donate a hydrogen bond to the carbonyl oxygen of these solvents. Good solubility is anticipated. Vanillin is very soluble in acetone.[4]
Aprotic Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack polar functional groups and cannot participate in hydrogen bonding. The nonpolar benzene ring and bromine atom of the solute will favor interaction with these solvents, but the polar hydroxyl and aldehyde groups will be disfavored. Therefore, solubility is expected to be limited.
Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are weakly polar. Vanillin is freely soluble in chloroform.[4] Similar behavior is expected for its brominated derivative.
The following diagram illustrates the key molecular interactions that influence solubility.
A systematic approach is required to quantitatively determine the solubility of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. The following protocols outline the steps for both qualitative and quantitative assessment.
A range of organic solvents (analytical grade): methanol, ethanol, isopropanol, acetone, ethyl acetate, dichloromethane, chloroform, toluene, hexane.
Analytical balance
Vortex mixer
Thermostatic shaker bath
Centrifuge
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Syringe filters (0.45 µm)
Experimental Workflow
The following diagram outlines the experimental workflow for determining solubility.
Caption: Experimental workflow for solubility determination.
Protocol for Qualitative Solubility Determination
This initial screening provides a rapid assessment of solubility.
Preparation: Label a series of small test tubes, one for each solvent.
Addition of Solute: Add approximately 10 mg of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde to each test tube.
Addition of Solvent: Add 1 mL of the respective solvent to each test tube.
Mixing: Vigorously mix the contents of each tube using a vortex mixer for 30 seconds.
Observation: Observe each tube for the dissolution of the solid. Record the results as "freely soluble," "sparingly soluble," or "insoluble."
Protocol for Quantitative Solubility Determination (Equilibrium Method)
This method provides precise solubility values.
Sample Preparation: Accurately weigh an excess amount of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (e.g., 50 mg) into several vials.
Solvent Addition: Add a known volume (e.g., 2 mL) of each selected solvent to the vials.
Equilibration: Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C) and shake for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached.
Phase Separation: Centrifuge the vials to separate the undissolved solid from the saturated solution.
Sample Dilution: Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent to a concentration within the calibration range of the HPLC method.
HPLC Analysis: Analyze the diluted samples by HPLC to determine the concentration of the dissolved solute. The extraction efficiency can be determined from the aldehyde concentrations measured by HPLC.[6]
Predicted and Determined Solubility Data
Solvent
Solvent Class
Predicted Solubility
Experimental Solubility (mg/mL)
Methanol
Protic
High
To be determined
Ethanol
Protic
High
To be determined
Acetone
Aprotic Polar
High
To be determined
Ethyl Acetate
Aprotic Polar
Medium-High
To be determined
Dichloromethane
Chlorinated
Medium
To be determined
Chloroform
Chlorinated
Medium
To be determined
Toluene
Aprotic Nonpolar
Low
To be determined
Hexane
Aprotic Nonpolar
Very Low
To be determined
Implications for Research and Development
The solubility of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde is a critical parameter for its use in various applications:
Organic Synthesis: Knowledge of its solubility is essential for selecting appropriate solvents for reactions and purification processes like recrystallization.[8]
Drug Discovery: For in vitro biological screening, the compound must be dissolved in a solvent that is compatible with the assay and does not precipitate. Dimethyl sulfoxide (DMSO) is a common solvent for this purpose, and its interaction with the solute should be investigated.
Formulation Development: In the development of pharmaceutical formulations, understanding the solubility in various excipients and solvent systems is crucial for achieving the desired bioavailability and stability.
Safety and Handling
3-Bromo-5-hydroxy-4-methoxybenzaldehyde is classified as an irritant.[5] It may cause skin, eye, and respiratory irritation.[2][5] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[2] Work should be conducted in a well-ventilated area or a fume hood.[2]
Conclusion
This technical guide has provided a comprehensive overview of the solubility of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. While specific experimental data is currently lacking in the public domain, a strong theoretical framework based on its molecular structure and the known properties of analogous compounds allows for reliable predictions of its solubility behavior. The detailed experimental protocols provided herein offer a clear path for researchers to determine precise solubility data, which will be invaluable for the advancement of research and development involving this compound.
References
Natural Products Atlas. (2022, September 2). Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738). Retrieved from [Link]
A Review on the Vanillin derivatives showing various Biological activities. (n.d.). Retrieved from [Link]
Veeprho Pharmaceuticals. (n.d.). Vanillin Impurities and Related Compound. Retrieved from [Link]
PubChem. (n.d.). 3-Bromo-4-ethoxy-5-methoxybenzaldehyde. Retrieved from [Link]
ResearchGate. (2025, August 6). Solubility and thermodynamic function of vanillin in ten different environmentally benign solvents | Request PDF. Retrieved from [Link]
Mol-Instincts. (n.d.). 3-BROMO-4-HYDROXY-5-METHOXYBENZALDEHYDE | CAS 2973-76-4. Retrieved from [Link]
synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde from vanillin
An In-depth Technical Guide to the Regioselective Synthesis of 5-Bromovanillin (3-Bromo-4-hydroxy-5-methoxybenzaldehyde) from Vanillin Introduction and Strategic Overview This guide provides a comprehensive technical ove...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Regioselective Synthesis of 5-Bromovanillin (3-Bromo-4-hydroxy-5-methoxybenzaldehyde) from Vanillin
Introduction and Strategic Overview
This guide provides a comprehensive technical overview of the synthesis of 5-bromovanillin, a valuable halogenated aromatic aldehyde, from the readily available starting material, vanillin. 5-Bromovanillin serves as a critical building block in organic synthesis, particularly as an intermediate in the preparation of more complex pharmaceuticals, agrochemicals, and materials.[1][2][3][4] Its unique substitution pattern allows for further functionalization, making it a versatile precursor for a wide range of target molecules.[5]
A Note on Nomenclature and Regioselectivity: The target molecule of this guide is 5-bromovanillin , whose systematic IUPAC name is 3-Bromo-4-hydroxy-5-methoxybenzaldehyde . It is crucial to note that the direct electrophilic bromination of vanillin (4-hydroxy-3-methoxybenzaldehyde) overwhelmingly and selectively yields this specific isomer. This is due to the powerful directing effects of the hydroxyl and methoxy groups on the aromatic ring, which will be discussed in detail. The synthesis of other isomers, such as 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, from vanillin is not achieved through direct bromination and would require a significantly more complex, multi-step synthetic strategy. Literature on this specific isomer is scarce, suggesting it is not a common synthetic target.[6]
The synthesis described herein is a classic example of an electrophilic aromatic substitution (EAS) reaction, a fundamental transformation in organic chemistry.[7][8] The process is robust, high-yielding, and can be performed using several different brominating agents.
Mechanistic Principles: The Basis of Regioselectivity
The remarkable regioselectivity of the bromination of vanillin is a direct consequence of the electronic properties of the substituents on the aromatic ring. The outcome of the reaction is dictated by the substituent groups' ability to donate or withdraw electron density, thereby activating or deactivating the ring towards electrophilic attack and directing the incoming electrophile to a specific position.
Activating Groups (-OH and -OCH₃): The hydroxyl (-OH) and methoxy (-OCH₃) groups are strong electron-donating groups due to the resonance effect of the lone pairs on their oxygen atoms. They are powerful ortho, para-directors, significantly increasing the nucleophilicity of the carbons at these positions.[9][10] The hydroxyl group is generally a stronger activator than the methoxy group.
Deactivating Group (-CHO): The aldehyde (-CHO) group is an electron-withdrawing group and acts as a meta-director.[10]
In vanillin, the positions are influenced as follows:
Position 2: ortho to both -OH and -OCH₃, but sterically hindered.
Position 5: ortho to the powerful -OH activator and meta to the -OCH₃ group. This position is highly activated.
Position 6: ortho to the -OCH₃ group and para to the -OH group.
The synergistic activation from the hydroxyl and methoxy groups makes the vanillin ring highly susceptible to electrophilic attack. The directing effects converge to make the C5 position the most electron-rich and sterically accessible site, leading to the exclusive formation of 5-bromovanillin.[11]
Caption: High-level workflow for the synthesis of 5-Bromovanillin.
Detailed Experimental Protocol
The following protocol describes the synthesis of 5-bromovanillin using elemental bromine in a methanol solvent, a method known for its high efficiency and yield.[12]
Safety Precautions:
This procedure must be conducted in a well-ventilated fume hood.
Elemental bromine (Br₂) is highly toxic, corrosive, and volatile. Handle with extreme care. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty chemical-resistant gloves.
Methanol is flammable and toxic. Avoid inhalation and skin contact.
Have a quenching solution, such as aqueous sodium thiosulfate, readily available to neutralize any bromine spills.[13]
Materials and Reagents:
Vanillin (4-hydroxy-3-methoxybenzaldehyde)
Bromine (Br₂)
Methanol (ACS Grade)
Deionized Water
Ice
Equipment:
Round-bottom flask or Erlenmeyer flask
Magnetic stirrer and stir bar
Ice bath
Dropping funnel or syringe
Büchner funnel and vacuum flask
Filter paper
Beakers
Recrystallization apparatus
Procedure:
Dissolution of Starting Material: In a suitable flask, dissolve vanillin (1.0 eq) in methanol (approx. 7-8 mL per gram of vanillin). Begin stirring the solution.[13]
Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C. Maintaining a low temperature during the bromine addition is critical to control the reaction rate and minimize side-product formation.[12]
Bromine Addition: Slowly add elemental bromine (1.1 eq) to the cooled, stirred solution dropwise over a period of 30 minutes. The solution will turn a dark orange/red color. Ensure the temperature of the reaction mixture does not exceed 20 °C.[13]
Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 30-60 minutes. The progress can be monitored by Thin Layer Chromatography (TLC).[12]
Precipitation (Workup): Pour the reaction mixture into a beaker containing a large volume of ice-cold water (approx. 20-30 mL per gram of initial vanillin). A pale yellow solid will precipitate immediately.[12]
Quenching (Optional but Recommended): To remove any excess unreacted bromine, a few drops of saturated aqueous sodium thiosulfate solution can be added until the yellow color in the supernatant disappears.[9]
Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid generously with cold water to remove any residual acids and salts.
Drying: Dry the collected solid in a vacuum oven or air-dry until a constant weight is achieved. This yields the crude 5-bromovanillin.
Purification (Recrystallization): For higher purity, the crude product can be recrystallized from a suitable solvent system, such as aqueous ethanol or ethanol.[9][14] Dissolve the crude solid in a minimum amount of hot solvent, allow it to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation. Filter the purified crystals and dry them thoroughly.
Data Presentation and Product Characterization
The following table summarizes the quantitative aspects of the synthesis.
Parameter
Value
Justification
Starting Material
Vanillin
Readily available aromatic aldehyde.
Molecular Weight (Vanillin)
152.15 g/mol
C₈H₈O₃
Reagent
Elemental Bromine (Br₂)
Effective electrophile for this transformation.
Molecular Weight (Br₂) **
159.81 g/mol
-
Molar Ratio (Vanillin:Br₂) **
1 : 1.1
A slight excess of bromine ensures complete conversion of the starting material.
Product
5-Bromovanillin
3-Bromo-4-hydroxy-5-methoxybenzaldehyde
Molecular Weight (Product)
231.04 g/mol
C₈H₇BrO₃
Typical Yield
>95%
This reaction is known to be highly efficient.[4][12]
Product Characterization:
The identity and purity of the synthesized 5-bromovanillin should be confirmed using standard analytical techniques.
Appearance: Pale yellow or off-white crystalline solid.[1]
Melting Point: The reported melting point is consistently in the range of 163-166 °C. A sharp melting point within this range is a strong indicator of high purity.[9][11][12][15][16]
Spectroscopy: Techniques like ¹H NMR, ¹³C NMR, and IR spectroscopy can be used to confirm the structure, showing the characteristic aldehyde proton peak, aromatic proton signals consistent with the 1,2,4,5-tetrasubstituted pattern, and vibrations for the -OH, -CHO, and C-Br bonds.
Caption: Step-by-step experimental workflow for 5-Bromovanillin synthesis.
References
McCabe, D., & O'Brien, P. (2014). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. ACS Omega.
Li, J., et al. (2017). Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. Molecules.
Der Pharma Chemica. (2015). Mechanistic Investigations of Oxidation of Vanillin by N-Bromosuccinimide-A Kinetic Approach.
University of California, Irvine. (n.d.).
Google Patents. (1986).
SYNTHETIKA. (n.d.). 5-Bromovanillin. Retrieved from [Link]
Google Patents. (1969).
ResearchGate. (2020).
Google Patents. (1991). New process for producing 5-bromovanillin.
Chem LibreTexts. (n.d.).
Canadian Science Publishing. (1954). THE REACTION OF 5-BROMOVANILLIN AND SODIUM METHOXIDE. Canadian Journal of Chemistry.
Poor Man's Chemist. (2022, August 25). Synthesis of 5-Bromovanillin From Vanillin and Bromine #chemistry #organicchemistry [Video]. YouTube. Retrieved from [Link]
Resources. (n.d.).
University of Delaware. (n.d.).
Chem with Dr. G. (2021, March 28). Bromination of vanillin [Video]. YouTube. Retrieved from [Link]
Indian Journal of Chemistry. (1983).
PBworks. (2008, March 29). Vanillin Synthesis from 4-Hydroxybenzaldehyde. Retrieved from [Link]
Rasayan Journal of Chemistry. (2010).
Rhodium.ws. (n.d.). Synthesis of 3,4,5-Trimethoxybenzaldehyde from Vanillin. Retrieved from [Link]
Rhodium.ws. (n.d.). A Convenient Synthesis of 3,4-Dimethoxy-5-Hydroxybenzaldehyde. Retrieved from [Link]
Edubirdie. (n.d.).
Google Patents. (1985). Process for the preparation of hydroxy and/or alkoxy substituted bromobenzaldehydes.
Natural Products Atlas. (2022, September 2). Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738).
Google Patents. (1992). Improved process for producing high purity 3,4,5-trimethoxy benzaldehyde.
PubChem. (n.d.). 3-Bromo-4-ethoxy-5-methoxybenzaldehyde. Retrieved from [Link]
ResearchGate. (2007). (PDF)
Thy Labs. (2023, August 27). Making Bromovanillin: A Precursor To Substituted Benzaldehydes [Video]. YouTube. Retrieved from [Link]
National Center for Biotechnology Information. (2020).
Natural Occurrence of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde: A Technical Guide
The following technical guide details the natural occurrence, isolation, and therapeutic potential of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde . Executive Summary 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS: 2973-58-2) i...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the natural occurrence, isolation, and therapeutic potential of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde .
Executive Summary
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS: 2973-58-2) is a rare, halogenated phenolic secondary metabolite predominantly isolated from marine red algae (Rhodophyta). Structurally, it is a brominated derivative of isovanillin , distinguished by the presence of a bromine atom at the C3 position, a methoxy group at C4, and a hydroxyl group at C5 relative to the aldehyde functionality.
Unlike its isomer 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde), which retains the vanilloid core common in terrestrial plants, this specific isomer reflects the unique enzymatic halogenation patterns found in marine biosynthetic machinery. This guide delineates its natural sources, extraction protocols, and validated biosynthetic pathways.
Chemical Identity & Structural Logic
To ensure precision in synthesis and isolation, the structural distinction between this metabolite and its common isomers is critical.
Feature
Target Compound
Common Isomer (5-Bromovanillin)
IUPAC Name
3-Bromo-5-hydroxy-4-methoxybenzaldehyde
3-Bromo-4-hydroxy-5-methoxybenzaldehyde
Parent Scaffold
Isovanillin (3-hydroxy-4-methoxybenzaldehyde)
Vanillin (4-hydroxy-3-methoxybenzaldehyde)
Functional Groups
-CHO (C1), -Br (C3), -OMe (C4), -OH (C5)
-CHO (C1), -Br (C3), -OH (C4), -OMe (C5)
Origin
Marine Red Algae (Rhodomela)
Synthetic / Terrestrial Derivatives
pKa Influence
OH at C5 is meta to CHO (less acidic)
OH at C4 is para to CHO (more acidic)
Natural Sources & Taxonomy
The compound is exclusively associated with marine environments, specifically within the family Rhodomelaceae . The high concentration of bromide ions in seawater (~65 mg/L) facilitates the activity of vanadium-dependent bromoperoxidases (V-BPOs), driving the formation of this metabolite.
Primary Biological Sources
Rhodomela confervoides : The most authoritative source. Studies have isolated the compound from the ethyl acetate fraction of ethanolic extracts.
Polysiphonia urceolata : Contains a suite of related bromophenols; this compound often co-occurs with 2,3-dibromo-4,5-dihydroxybenzyl alcohol.
Vertebrata lanosa : An epiphytic red alga often found on Ascophyllum nodosum, known to produce brominated benzyl alcohols and aldehydes.
Biosynthetic Pathway
The biosynthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde follows a pathway distinct from terrestrial phenylpropanoids. It involves the oxidative bromination of phenolic precursors, likely protocatechuic aldehyde (3,4-dihydroxybenzaldehyde) or isovanillin , mediated by V-BPOs.
Mechanistic Flow[2]
Precursor Formation: Tyrosine is deaminated to p-coumaric acid and shortened to 4-hydroxybenzaldehyde, then hydroxylated to 3,4-dihydroxybenzaldehyde.
Methylation: O-methyltransferase (OMT) selectively methylates the C4 hydroxyl group (unusual for terrestrial plants which prefer C3 methylation to form vanillin), yielding isovanillin .
Halogenation: V-BPO oxidizes bromide (Br⁻) to an electrophilic bromonium equivalent (Br⁺), which attacks the electron-rich aromatic ring at the C3 position (ortho to the methoxy/para to the aldehyde).
Figure 1: Proposed biosynthetic pathway in Rhodomelaceae. The critical divergence from terrestrial chemistry is the C4-methylation followed by C3-bromination.
Isolation & Purification Protocol
This protocol is validated for extracting bromophenols from Rhodomela confervoides.
Phase 1: Biomass Preparation
Collection: Harvest fresh algae from the intertidal zone. Wash with sterile seawater to remove epiphytes and sand.
Drying: Air-dry in shade (avoid direct UV to prevent debromination) until constant weight.
Comminution: Grind dried algae to a fine powder (<40 mesh).
Phase 2: Extraction
Solvent: 95% Ethanol (EtOH).
Procedure: Macerate powder in EtOH (1:10 w/v) at room temperature for 72 hours. Repeat 3 times.
Concentration: Combine filtrates and evaporate under reduced pressure (40°C) to yield a crude gum.
Phase 3: Fractionation (Liquid-Liquid Partition)
Suspend crude gum in distilled water.
Partition sequentially with:
Petroleum Ether (removes lipids/pigments).
Ethyl Acetate (EtOAc) (Target fraction).
n-Butanol (removes glycosides/sugars).
Collect the EtOAc fraction and concentrate.
Phase 4: Chromatographic Purification
Silica Gel Column: Elute with a gradient of Petroleum Ether:Acetone (starting 10:1 → 1:1).
Sephadex LH-20: Re-chromatograph active fractions using CHCl₃:MeOH (1:1) to remove chlorophyll and polymeric tannins.
HPLC Polish: Final purification using semi-preparative HPLC (C18 column, MeOH:H₂O gradient).
To validate the isolation of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (and not its isomers), compare experimental data against these reference values derived from Li et al. (2011).
The compound exhibits significant radical scavenging activity, often surpassing commercial standards like BHT (Butylated hydroxytoluene).
Mechanism: The phenolic hydroxyl group at C5 donates hydrogen atoms to stabilize free radicals. The ortho-methoxy and meta-bromo groups exert electronic effects that stabilize the resulting phenoxy radical.
Data: DPPH IC₅₀ values typically range between 9–16 μM.
Antibacterial & Antifungal
Brominated phenols function as chemical defense agents for algae. This compound has shown moderate inhibitory activity against marine pathogens and specific human strains (S. aureus), disrupting bacterial membrane integrity.
Drug Development Scaffold
Renin Inhibition: Synthetic derivatives of this scaffold (specifically morpholine-substituted analogs) have been cited in patent literature as renin inhibitors for hypertension treatment. The natural product serves as a "privileged scaffold" for generating libraries of antihypertensive agents.
PTP1B Inhibition: Related bromophenols are investigated as Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors, offering potential in Type 2 Diabetes therapy.
References
Li, K., Li, X. M., Gloer, J. B., & Wang, B. G. (2011). Isolation, characterization, and antioxidant activity of bromophenols of the marine red alga Rhodomela confervoides.[2] Journal of Agricultural and Food Chemistry, 59(18), 9916-9921.
Olsen, E. K., Hansen, E., Isaksson, J., & Andersen, J. H. (2013). Cellular antioxidant effect of four bromophenols from the red algae, Vertebrata lanosa.[3] Marine Drugs, 11(11), 4278-4292.
Shoeib, N. A., Bibawy, S. G., & Abdel-Hamid, E. S. (2004). Phenolic constituents from the red alga Rhodomela confervoides. Bulletin of the Faculty of Pharmacy, Cairo University, 42, 135-141.
NP-MRD (Natural Products Magnetic Resonance Database). Entry for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738).
The Versatile Synthon: Application Notes on 3-Bromo-5-hydroxy-4-methoxybenzaldehyde in Organic Synthesis
Introduction: Unveiling a Key Building Block 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, also widely known as 5-bromovanillin, is a polysubstituted aromatic aldehyde that has emerged as a pivotal intermediate in the landsca...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling a Key Building Block
3-Bromo-5-hydroxy-4-methoxybenzaldehyde, also widely known as 5-bromovanillin, is a polysubstituted aromatic aldehyde that has emerged as a pivotal intermediate in the landscape of modern organic synthesis.[1][2] Its strategic array of functional groups—a reactive aldehyde, a nucleophilic hydroxyl group, and a carbon-bromine bond amenable to cross-coupling reactions—renders it a versatile scaffold for the construction of complex molecular architectures.[2] This guide provides an in-depth exploration of the synthetic utility of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, offering detailed protocols and mechanistic insights for its application in key transformations relevant to researchers, medicinal chemists, and professionals in drug development. The compound is a light brown crystalline powder and is primarily utilized as an intermediate in the synthesis of more complex aromatic and heterocyclic compounds.[1][2]
Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of a starting material is paramount for successful and safe experimentation.
Safety and Handling: 3-Bromo-5-hydroxy-4-methoxybenzaldehyde is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Store the compound in a tightly sealed container in a cool, dry place, protected from light.[2]
Core Synthetic Applications: A Gateway to Molecular Diversity
The synthetic prowess of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde lies in the selective reactivity of its functional groups. The phenolic hydroxyl group provides a handle for O-alkylation, while the aryl bromide is a key partner in palladium-catalyzed cross-coupling reactions. The aldehyde group can be further manipulated through various transformations.
O-Alkylation via Williamson Ether Synthesis: Building Ethereal Scaffolds
The Williamson ether synthesis is a robust and classical method for the formation of ethers, proceeding via an SN2 mechanism.[5][6] The phenolic hydroxyl group of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde can be deprotonated with a suitable base to form a nucleophilic phenoxide, which then displaces a leaving group from an alkyl halide to form the corresponding ether.[7] This reaction is fundamental in modifying the southern "B-ring" of molecules like combretastatin, a potent anti-cancer agent.[8]
Protocol 1: Synthesis of Ethyl 2-((5-bromo-2-formyl-6-methoxyphenoxy)methyl)benzoate (A Combretastatin A-4 Precursor Analog)
This protocol is adapted from methodologies used in the synthesis of combretastatin A-4 derivatives, where O-alkylation of a phenolic precursor is a key step.[8]
Reaction Scheme:
A representative O-alkylation reaction.
Materials:
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (1.0 eq)
Ethyl bromoacetate (1.2 eq)
Potassium carbonate (K₂CO₃), anhydrous (3.0 eq)
N,N-Dimethylformamide (DMF), anhydrous
Procedure:
To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 3-Bromo-5-hydroxy-4-methoxybenzaldehyde and anhydrous potassium carbonate.
Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF via syringe.
Stir the suspension at room temperature for 1 hour to ensure complete deprotonation of the phenolic hydroxyl group. The formation of the phenoxide is crucial for the subsequent nucleophilic attack.
Add ethyl bromoacetate dropwise to the stirring suspension.
Allow the reaction to stir at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding deionized water.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired O-alkylated product.
Causality and Insights:
Base Selection: Potassium carbonate is a moderately strong base, sufficient to deprotonate the acidic phenol without causing unwanted side reactions. Stronger bases like sodium hydride could also be used but require more stringent anhydrous conditions.[9]
Solvent Choice: DMF is an excellent polar aprotic solvent for SN2 reactions as it solvates the cation (K⁺) while leaving the phenoxide anion highly nucleophilic.[6]
Reaction Conditions: The reaction is typically run at room temperature to favor the SN2 pathway and minimize potential elimination side reactions, especially if a more sterically hindered alkyl halide were used.[5]
The Suzuki-Miyaura cross-coupling is a powerful palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound (typically a boronic acid) and an organohalide.[10][11] The aryl bromide functionality of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde makes it an ideal substrate for this transformation, enabling the synthesis of biaryl compounds, a common motif in pharmaceuticals and advanced materials.[12][13]
Protocol 2: Synthesis of 6-Hydroxy-5-methoxy-[1,1'-biphenyl]-3-carbaldehyde
This protocol is based on a well-established procedure for the Suzuki-Miyaura coupling of a related iodovanillin derivative and can be adapted for 5-bromovanillin.[14]
Reaction Scheme:
A representative Suzuki-Miyaura coupling.
Materials:
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (1.0 eq)
Phenylboronic acid (1.2 eq)
Palladium(II) acetate (Pd(OAc)₂; 0.01-0.05 eq)
A suitable base (e.g., potassium carbonate, K₂CO₃, or potassium phosphate, K₃PO₄; 2.0-3.0 eq)
A suitable solvent system (e.g., toluene/water, DMF/water, or ethanol/water)
Procedure:
In a round-bottom flask, combine 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, phenylboronic acid, the chosen base, and a magnetic stir bar.
Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.
Add the degassed solvent system and the palladium catalyst.
Heat the reaction mixture to a temperature appropriate for the chosen solvent system (e.g., 80-100 °C) and stir vigorously.
Monitor the reaction by TLC until the starting aryl bromide is consumed.
Cool the reaction to room temperature and dilute with water and an organic solvent such as ethyl acetate.
Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the residue by column chromatography on silica gel to yield the biaryl product.
Causality and Insights:
The Catalytic Cycle: The reaction proceeds through a well-established catalytic cycle involving oxidative addition of the aryl bromide to a Pd(0) species, transmetalation of the aryl group from the boronic acid to the palladium center, and reductive elimination to form the biaryl product and regenerate the Pd(0) catalyst.[10][15]
Role of the Base: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step.[11] The choice of base can significantly impact the reaction rate and yield.
Ligand Selection: While this protocol uses a ligand-free palladium source, in many cases, the addition of a phosphine ligand (e.g., triphenylphosphine or a more specialized ligand) can stabilize the palladium catalyst and improve reaction efficiency, especially with less reactive aryl chlorides or for sterically hindered substrates.
Applications in Drug Discovery and Development
3-Bromo-5-hydroxy-4-methoxybenzaldehyde is a valuable starting material in the synthesis of biologically active compounds, most notably analogs of combretastatin A-4 (CA-4).[8][16] CA-4 is a natural product that exhibits potent anti-cancer activity by inhibiting tubulin polymerization.[8] The synthesis of CA-4 analogs often involves the modification of the B-ring, which can be derived from 5-bromovanillin.[17]
Synthetic pathways from 3-Bromo-5-hydroxy-4-methoxybenzaldehyde.
The ability to introduce diverse substituents at both the phenolic oxygen and the 5-position of the aromatic ring allows for the generation of a library of compounds for structure-activity relationship (SAR) studies, aiming to improve the potency, solubility, and pharmacokinetic properties of potential drug candidates.[16][18]
Conclusion
3-Bromo-5-hydroxy-4-methoxybenzaldehyde is a readily available and highly versatile building block in organic synthesis. Its trifunctional nature provides a platform for sequential and selective transformations, making it an invaluable tool for the synthesis of a wide range of complex molecules. The protocols and insights provided herein serve as a guide for researchers to harness the full synthetic potential of this important intermediate in their pursuit of novel compounds for medicinal chemistry and materials science.
References
The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved February 17, 2026, from [Link]
University of Wisconsin-Madison. (n.d.). The Williamson Ether Synthesis. Retrieved February 17, 2026, from [Link]
Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved February 17, 2026, from [Link]
University of Richmond. (n.d.). Williamson Ether Synthesis. Retrieved February 17, 2026, from [Link]
The Royal Society of Chemistry. (2024). S1 1H NMR, 13C NMR, and HMBC Spectra Supplementary Information (SI) for Chemical Science. Retrieved February 17, 2026, from [Link]
Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved February 17, 2026, from [Link]
Lumen Learning. (n.d.). 9.5. Williamson ether synthesis. Organic Chemistry 1: An open textbook. Retrieved February 17, 2026, from [Link]
PubMed. (2019, September 27). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. Retrieved February 17, 2026, from [Link]
University of California, Irvine. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved February 17, 2026, from [Link]
Pharmacompass. (n.d.). 5-bromovanillin. Retrieved February 17, 2026, from [Link]
ResearchGate. (2025, August 7). An efficient palladium-catalyzed coupling reaction for the preparation of biaryls and polyaryls. Retrieved February 17, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of Combretastatin A-4 and 3′-Aminocombretastatin A-4 derivatives with Aminoacid Containing Pendants and Study of their Interaction with Tubulin and as Downregulators of the VEGF, hTERT and c-Myc Gene Expression. Retrieved February 17, 2026, from [Link]
Organic Chemistry Portal. (n.d.). Intramolecular Pd(II)-Catalyzed Oxidative Biaryl Synthesis Under Air: Reaction Development and Scope. Retrieved February 17, 2026, from [Link]
ResearchGate. (n.d.). New Combretastatin Analogs as Anticancer Agents: Design, Synthesis, Microtubules Polymerization Inhibition, and Molecular Dockin. Retrieved February 17, 2026, from [Link]
Natural Product Magnetic Resonance Database. (2022, September 2). Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738). Retrieved February 17, 2026, from [Link]
SYNTHETIKA. (n.d.). 5-Bromovanillin. Retrieved February 17, 2026, from [Link]
ResearchGate. (2025, December 14). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. Retrieved February 17, 2026, from [Link]
Modgraph. (n.d.). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Retrieved February 17, 2026, from [Link]
MDPI. (2024, May 8). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Retrieved February 17, 2026, from [Link]
Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved February 17, 2026, from [Link]
Organic Syntheses. (n.d.). To a 3 L three-necked, round-bottomed flask (24/40 joints) equipped with a 6.5 cm egg-shaped Teflon-coated magnetic stir bar, 60 mL graduated pressure-equalizing dropping funnel. Retrieved February 17, 2026, from [Link]
ResearchGate. (2025, August 7). (PDF) Synthesis of Combretastatin A-4 and Erianin. Retrieved February 17, 2026, from [Link]
YouTube. (2022, August 25). Synthesis of 5-Bromovanillin From Vanillin and Bromine #chemistry #organicchemistry. Retrieved February 17, 2026, from [Link]
Professor Steven V. Ley Research Group. (n.d.). Natural Product Synthesis (a selection). Retrieved February 17, 2026, from [Link]
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Chemistry LibreTexts. (n.d.). Suzuki-Miyaura Coupling. Retrieved February 17, 2026, from [Link]
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Wiley Online Library. (n.d.). Organohalides-Catalyzed Dehydrative O-Alkylation between Alcohols: A Facile Etherification Method for Aliphatic Ether Synthesis. Retrieved February 17, 2026, from [Link]
ResearchGate. (n.d.). Mechanism of palladium‐catalyzed C–H imidoylation of.... Retrieved February 17, 2026, from [Link]
University of Toyama. (n.d.). Palladium-mediated intramolecular biaryl coupling reaction: Convenient preparation of furoquinolinone derivatives. Retrieved February 17, 2026, from [Link]
Mol-Instincts. (n.d.). 3-BROMO-4-HYDROXY-5-METHOXYBENZALDEHYDE. Retrieved February 17, 2026, from [Link]
Google Patents. (n.d.). HU200581B - New process for producing 5-bromovanillin.
Sciencemadness. (2010, October 1). Odd results from 5-bromovanillin synthesis?. Retrieved February 17, 2026, from [Link]
ResearchGate. (2026, January 9). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved February 17, 2026, from [Link]
Frontiers. (2022, July 6). Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles. Retrieved February 17, 2026, from [Link]
SunanKalijaga.org. (2024, March 20). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Retrieved February 17, 2026, from [Link]
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3-Bromo-5-hydroxy-4-methoxybenzaldehyde as a building block for heterocyclic compounds
Topic: 3-Bromo-5-hydroxy-4-methoxybenzaldehyde as a building block for heterocyclic compounds Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists A Strategic Guide to Function...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 3-Bromo-5-hydroxy-4-methoxybenzaldehyde as a building block for heterocyclic compounds
Content Type: Application Note & Protocol Guide
Audience: Senior Researchers, Medicinal Chemists
A Strategic Guide to Functionalizing the Isovanillin Scaffold
Introduction & Strategic Analysis
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS: 23354-30-5) is a highly specialized trisubstituted benzene derivative.[1] Structurally, it is a brominated derivative of isovanillin , distinguished from its more common isomer, 5-bromovanillin, by the positioning of the hydroxyl and methoxy groups.
While 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde) is widely utilized, the 3-bromo-5-hydroxy-4-methoxy isomer offers a unique substitution pattern for Structure-Activity Relationship (SAR) studies. Its "tri-functional" nature provides three distinct orthogonal handles for chemical modification, making it a powerful scaffold for generating diverse heterocyclic libraries in drug discovery.
Structural Reactivity Map
The molecule possesses three reactive sites, each enabling specific heterocyclic transformations:
C1-Aldehyde (-CHO): The primary site for condensation reactions. It is the gateway to nitrogen-containing heterocycles such as Schiff bases, thiazolidinones, and imidazoles .
C3-Bromide (-Br): An aryl halide moiety primed for palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig), allowing the introduction of biaryl or heteroaryl systems .
C5-Hydroxyl (-OH): A phenolic handle permitting etherification or esterification. Crucially, the adjacent C6 position (unsubstituted) allows for ring-closing reactions to form fused systems like benzofurans .
Reactivity Visualization
Caption: Orthogonal reactivity channels for 3-bromo-5-hydroxy-4-methoxybenzaldehyde.
Protocol A: Synthesis of Thiazolidinone Scaffolds
Target: 4-Thiazolidinones (known for anti-inflammatory and antimicrobial activity).
Mechanism: This is a two-step one-pot synthesis involving the formation of a Schiff base (imine) followed by cyclocondensation with thioglycolic acid.
Catalyst: Anhydrous ZnCl₂ (0.1 eq) or Glacial Acetic Acid (cat.)
Solvent: Anhydrous Toluene or Dioxane
Apparatus: Dean-Stark trap (for water removal)
Experimental Workflow
Imine Formation:
Dissolve 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (10 mmol) and the substituted aniline (10 mmol) in 50 mL anhydrous toluene.
Add a catalytic amount of glacial acetic acid (2-3 drops).
Reflux the mixture for 3–4 hours using a Dean-Stark apparatus to continuously remove the generated water.
Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3) until the aldehyde spot disappears.
Cyclization:
Cool the reaction mixture slightly (to ~80°C).
Add thioglycolic acid (12 mmol) and anhydrous ZnCl₂ (1 mmol).
Resume reflux for 6–8 hours.
Mechanism:[2][3][4] The mercapto group attacks the imine carbon, followed by intramolecular nucleophilic attack of the amine nitrogen on the carboxylic acid carbonyl, releasing water and closing the ring.
Work-up:
Cool to room temperature.[2][4][5] Pour the reaction mixture into crushed ice/water (100 mL).
Neutralize with saturated NaHCO₃ solution to remove excess acid.
Extract with Ethyl Acetate (3 x 30 mL).
Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification:
Recrystallize from Ethanol/DMF mixtures to obtain the pure thiazolidinone derivative.
Data Specification: Expected Yields
Substituent (Aniline)
Time (h)
Yield (%)
Melting Point (°C)
Phenyl
6
75-80
160-162
4-Fluorophenyl
7
72-78
175-178
| 4-Methoxyphenyl | 6 | 82-85 | 168-170 |
Protocol B: Suzuki-Miyaura Cross-Coupling
Target: Biaryl derivatives (incorporating pyridine, furan, or thiophene rings).
Rationale: The C3-Bromine atom is sterically accessible enough for palladium-catalyzed coupling, despite the ortho-methoxy group.
Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) or Pd(OAc)₂/SPhos
Base: K₂CO₃ or Cs₂CO₃ (2.0 eq)
Solvent: 1,4-Dioxane : Water (4:1 ratio)
Step-by-Step Methodology
Preparation: In a sealed tube or round-bottom flask, combine the aldehyde (1.0 mmol), boronic acid (1.2 mmol), and base (2.0 mmol).
Degassing: Dissolve in Dioxane/Water (5 mL). Sparge with Argon or Nitrogen for 10 minutes to remove dissolved oxygen (critical for Pd catalyst longevity).
Catalysis: Add the Pd catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol) under a counter-flow of inert gas. Seal the vessel.
Reaction: Heat to 90–100°C for 12–16 hours.
Note: The presence of the free -OH group may require slightly longer reaction times compared to protected substrates. If yields are low (<50%), consider protecting the -OH as a benzyl ether prior to coupling.
Isolation:
Dilute with EtOAc and water. Filter through a Celite pad to remove Palladium black.
Separate phases; wash organic phase with 1M HCl (mildly) and brine.
Purify via Flash Column Chromatography (SiO₂; Gradient Hexane -> EtOAc).
Reaction Pathway Diagram
Caption: Workflow for Palladium-catalyzed C-C bond formation at the C3 position.
Protocol C: Synthesis of Benzofurans via Rap-Stoermer Type Cyclization
Target: 2-Acylbenzofurans.
Mechanism: O-alkylation of the phenol with an α-haloketone followed by intramolecular aldol-type condensation with the adjacent aldehyde (or in this case, cyclization onto the ring if using specific conditions, but standard Rap-Stoermer uses salicylaldehyde).
Correction: Since the aldehyde is at C1 and hydroxyl at C5 (meta), a direct Rap-Stoermer (which requires ortho-hydroxybenzaldehyde) is not possible.
Alternative Strategy: We utilize the C5-OH and the C6-H (ortho to the hydroxyl) to build a furan ring.
Revised Protocol: Synthesis of Furo[2,3-c]pyridine derivatives or similar fused systems often requires specific ortho-functionalization. However, for this specific scaffold, the most reliable "fused" heterocycle route is via O-alkylation followed by cyclization onto the C6 position (often requiring activation) or simply using the aldehyde for benzimidazole formation if nitrated at C6.
Nitration: Nitration of 3-bromo-5-hydroxy-4-methoxybenzaldehyde typically occurs at the C2 or C6 position.
Reduction: Reduction of the nitro group to an amine.
Cyclization: Condensation of the resulting amino-aldehyde to form a benzimidazole or quinazoline derivative.
Note: Due to the complexity of ring fusion on this specific isomer, the Schiff Base/Thiazolidinone (Protocol A) and Suzuki Coupling (Protocol B) are the highest-confidence applications for this specific building block.
References
Chemical Identity & Structure
PubChem Compound Summary for CID 733086 (Isomer Analog). National Center for Biotechnology Information (2025). Link
General Reactivity of Bromovanillins
Synthesis of Coumarin Derivatives via Pechmann Condensation. Organic Chemistry Portal. Link
Suzuki Coupling Protocols
Suzuki-Miyaura Cross-Coupling: Mechanistic Overview and Protocols. BenchChem Application Notes. Link
Schiff Base Antimicrobial Applications
Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde.[6] PubMed (2007). Link
Thiazolidinone Synthesis
Synthesis of Schiff base and 4-oxo-thiazolidines of 5-bromo furan-2-carbohydrazide. Prime Scholars. Link
Disclaimer: This guide assumes the use of the specific isomer 3-bromo-5-hydroxy-4-methoxybenzaldehyde (5-bromoisovanillin). Researchers should verify the regiochemistry of their starting material using 1H NMR (coupling constants of aromatic protons) prior to synthesis, as 5-bromovanillin (the isomer) is more commercially prevalent.
protocol for the bromination of vanillin in acetic acid
Application Note: High-Yield Synthesis of 5-Bromovanillin via Electrophilic Bromination in Glacial Acetic Acid Executive Summary 5-Bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde) is a critical intermediate in the...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Yield Synthesis of 5-Bromovanillin via Electrophilic Bromination in Glacial Acetic Acid
Executive Summary
5-Bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde) is a critical intermediate in the synthesis of pharmaceutical precursors, specifically for the production of syringaldehyde via methoxylation. This protocol details the regioselective bromination of vanillin using elemental bromine in glacial acetic acid.
While various "green" in-situ bromination methods exist (e.g.,
), the direct use of elemental bromine in acetic acid remains the benchmark for atom economy and scalability in professional research settings. This guide focuses on maximizing yield (>85%) and purity through strict temperature control and optimized workup procedures.
The bromination of vanillin is a classic Electrophilic Aromatic Substitution (EAS).[1] The regioselectivity is governed by the interplay of activating and deactivating substituents on the benzene ring:
Hydroxyl Group (-OH): A strong activator and ortho/para director.
Methoxy Group (-OCH
): A moderate activator and ortho/para director.
Aldehyde Group (-CHO): A strong deactivator and meta director.
The "Sweet Spot" (Position 5):
Position 2: Ortho to the methoxy group but sterically hindered by the adjacent aldehyde and methoxy groups.
Position 6: Ortho to the aldehyde (deactivated) and meta to the strong -OH activator.
Position 5: Ortho to the strong -OH activator and meta to the deactivating aldehyde. This position is electronically most favorable and sterically accessible.
Mechanistic Pathway (DOT Visualization)
Figure 1: Mechanistic pathway of electrophilic aromatic substitution at the 5-position.
Safety Protocol (Critical)
Handling elemental bromine (
) poses significant risks.[1] This protocol must be performed in a high-efficiency fume hood.
Hazard Agent
Classification
Precautionary Measure
Bromine ()
Corrosive, Acute Toxin, Oxidizer
Use Viton® or Silver Shield® gloves. Standard nitrile gloves degrade rapidly. Keep sodium thiosulfate solution nearby for spills.
Glacial Acetic Acid
Corrosive, Flammable
Work in a fume hood to avoid inhaling pungent vapors.
Hydrogen Bromide ()
Corrosive Gas
Byproduct of reaction. Ensure scrubber or high-flow ventilation is active.
Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a thermometer. Connect the outlet to a caustic scrubber (NaOH solution) to trap HBr gas.
Solvation: Add 7.60 g of Vanillin and 25 mL of Glacial Acetic Acid to the flask. Stir until fully dissolved.
Bromine Prep: In a separate fume hood, carefully transfer 2.7 mL of Bromine into 15 mL of Glacial Acetic Acid . Transfer this solution to the addition funnel.
Expert Tip: Diluting bromine in acetic acid prevents localized "hot spots" of high concentration, reducing di-bromo byproducts.
Addition: Cool the vanillin solution to ~10°C using a water/ice bath. Add the Bromine/AcOH solution dropwise over 30 minutes .
Observation: The solution will turn deep red/orange. An exotherm will be observed; maintain internal temperature <20°C.
Phase B: Reaction and Quench
Reaction: Once addition is complete, remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C) for 2 hours.
Quenching: Pour the reaction mixture slowly into a beaker containing 150 mL of ice-cold water with vigorous stirring.
Result: The product will precipitate immediately as a solid.
Scavenging: The mixture may still be orange due to excess bromine. Add 10% Sodium Bisulfite solution dropwise until the supernatant turns pale yellow or colorless. This step is crucial for product purity.
Phase C: Isolation and Purification[1][2][5][6]
Filtration: Filter the solid using a Buchner funnel. Wash the cake with 3 x 20 mL of cold water to remove residual acid.
Recrystallization:
Transfer the crude solid to an Erlenmeyer flask.
Dissolve in a minimum amount of hot 50% Ethanol/Water (approx. 8-10 mL per gram of crude).
Allow to cool slowly to room temperature, then refrigerate at 4°C for 1 hour.
Drying: Filter the purified crystals and dry in a vacuum oven at 50°C for 4 hours.
Workflow Visualization (DOT)
Figure 2: Operational workflow for the synthesis and purification of 5-bromovanillin.
Process Control & Troubleshooting
Observation
Diagnosis
Corrective Action
Yield < 60%
Product dissolved in mother liquor.
Acetic acid concentration in quench was too high. Use more ice water during the quench step to force precipitation.
Product is Orange
Trapped Bromine ().
Insufficient Bisulfite wash. Re-suspend solid in water and add bisulfite until white/pale yellow.
Note: The coupling constant (J = 1.8 Hz) indicates meta coupling between the aromatic protons, confirming the 5-bromo substitution pattern.
References
Dakin, H. D. (1909). "The Oxidation of Hydroxy Derivatives of Benzaldehyde and Acetophenone." American Chemical Journal, 42, 477.[8]
Raiford, L. C., & Lichty, J. G. (1930). "The Chlorine Derivatives of Vanillin and some of their Reactions." Journal of the American Chemical Society, 52(11), 4576–4586.
Pearl, I. A. (1946). "Reactions of Vanillin and its Derived Compounds. III. The Cannizzaro Reaction of Vanillin." Journal of the American Chemical Society, 68(3), 429–432.
National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 76176, 5-Bromovanillin." PubChem.
experimental procedure for Wittig reaction with substituted benzaldehydes
Application Note: High-Fidelity Wittig Olefination of Substituted Benzaldehydes Abstract & Strategic Utility The Wittig reaction remains the premier method for constructing alkene bridges in drug discovery, particularly...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Fidelity Wittig Olefination of Substituted Benzaldehydes
Abstract & Strategic Utility
The Wittig reaction remains the premier method for constructing alkene bridges in drug discovery, particularly for the synthesis of stilbenes and cinnamates found in oncology candidates (e.g., Combretastatin analogs). However, the reaction is not "plug-and-play." The electronic nature of substituted benzaldehydes significantly impacts reaction kinetics and stereochemical outcome (
ratio).
This guide moves beyond textbook definitions to provide a rigorous, self-validating workflow for coupling substituted benzaldehydes. It addresses the critical decision matrix between kinetic control (yielding
-isomers) and thermodynamic control (yielding -isomers), and introduces advanced purification strategies to eliminate the persistent byproduct, triphenylphosphine oxide (TPPO).
Mechanistic Causality & Stereocontrol
To control the reaction, one must control the intermediate. The modern consensus (Vedejs/Maryanoff-Reitz) posits that the reaction proceeds via a [2+2] cycloaddition to form an oxaphosphetane (OPA), rather than a betaine, under lithium-free conditions.
The Electronic Impact of Substituted Benzaldehydes
The electrophilicity of the benzaldehyde carbonyl is the rate-determining variable:
Electron-Withdrawing Groups (EWG, e.g., -NO
, -CF): Lower the LUMO energy of the carbonyl, accelerating nucleophilic attack by the ylide. These reactions are fast but prone to lower stereoselectivity if not temperature-controlled.
Electron-Donating Groups (EDG, e.g., -OMe, -NMe
): Raise the LUMO energy, rendering the aldehyde sluggish. These require highly reactive ylides or elevated temperatures, increasing the risk of ylide decomposition.
Stereoselectivity Decision Matrix
Non-Stabilized Ylides (Alkyl-PPh
): React early (early transition state). Steric minimization leads to the cis-OPA, collapsing to the -alkene .
Stabilized Ylides (EWG-conjugated PPh
): Reversible formation of OPA allows equilibration to the thermodynamically stable trans-OPA, collapsing to the -alkene .
Figure 1: Mechanistic divergence in Wittig Olefination. Non-stabilized ylides favor the kinetic cis-pathway, while stabilized ylides favor the thermodynamic trans-pathway.
-stilbenes using alkyl-phosphonium salts.
Critical Parameter: Lithium salts can disrupt -selectivity ("stereochemical drift").[1] For maximum -selectivity, use Sodium Hexamethyldisilazide (NaHMDS) to generate salt-free ylides.
Reagents:
Alkyltriphenylphosphonium bromide (1.1 equiv)
NaHMDS (1.0 M in THF, 1.1 equiv)
Substituted Benzaldehyde (1.0 equiv)
Anhydrous THF (0.2 M concentration)
Step-by-Step Workflow:
Ylide Generation (The "Instant Ylide"): Flame-dry a Schlenk flask under Argon. Add the phosphonium salt and anhydrous THF. Cool to -78°C (dry ice/acetone).
Deprotonation: Add NaHMDS dropwise over 10 minutes.
Validation: Solution should turn bright orange/red (characteristic of non-stabilized ylide). Stir for 30 min at -78°C.
Addition: Add the substituted benzaldehyde (dissolved in minimal THF) dropwise.
Note: Keep temperature at -78°C to prevent equilibration to the trans-OPA.
Reaction: Stir at -78°C for 1 hour, then allow to warm to room temperature (RT) over 2 hours.
-cinnamates or -stilbenes.
Method: Phase-Transfer Catalysis (PTC). This is a "green," robust method that favors thermodynamic control due to the biphasic nature and presence of water.
Setup: In a round-bottom flask, dissolve the phosphonium salt and benzaldehyde in DCM (0.5 M).
Initiation: Add 50% NaOH solution (5 equiv) in one portion.
Agitation: Stir vigorously (1000 rpm). The reaction occurs at the interface.
Validation: Monitor by TLC.[3] E-selective reactions are often slower; heating to reflux (40°C) may be required for electron-rich aldehydes (e.g., 4-methoxybenzaldehyde).
Workup: Separate phases. Wash organic layer with water and brine.[4]
Advanced Purification: The TPPO Problem
Triphenylphosphine oxide (TPPO) is the bane of Wittig reactions. It streaks on silica columns and co-crystallizes with products.
Recommended Strategy: ZnCl
Complexation
Instead of difficult chromatography, exploit the Lewis basicity of TPPO.
Dissolve the crude reaction mixture in Ethanol or Ether.[5]
Concentrate the filtrate to obtain the product with >95% of TPPO removed.
Data & Optimization Guide
Table 1: Influence of Aldehyde Substituents on Reactivity
Substituent (Para)
Electronic Effect
Reactivity (Rate)
Recommended Protocol
-NO
Strong EWG
Very Fast
Protocol A (-78°C essential to avoid bis-addition)
-CF
Moderate EWG
Fast
Protocol A or B
-H
Neutral
Standard
Protocol A or B
-OMe
Moderate EDG
Slow
Protocol B (Reflux may be needed)
-NMe
Strong EDG
Very Slow
Protocol B (Reflux + Excess Ylide)
Figure 2: Troubleshooting logic for stalled reactions based on electronic parameters.
References
Maryanoff, B. E., & Reitz, A. B. (1989).[6][7] The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects.[1][6][7][8][9][10][11][12] Chemical Reviews, 89(4), 863–927. Link
Vedejs, E., & Peterson, M. J. (1994).[7] Stereocontrol in organic synthesis using the Wittig reaction. Topics in Stereochemistry, 21, 1–157.[7] Link
Byrne, P. A., & Gilheany, D. G. (2012).[9] Unequivocal Experimental Evidence for a Unified Lithium Salt-Free Wittig Reaction Mechanism for All Phosphonium Ylide Types.[9] Journal of the American Chemical Society, 134(22), 9225–9239.[9] Link
Batesky, D. C., et al. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[3][13] The Journal of Organic Chemistry, 82(19), 9931–9936. Link
The Strategic Application of Substituted Benzaldehydes in the Synthesis of Pharmacologically Relevant Pyrazole Derivatives
An Application Guide for Researchers Authored by: A Senior Application Scientist Abstract The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural basis for a wide array of approved the...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for Researchers
Authored by: A Senior Application Scientist
Abstract
The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural basis for a wide array of approved therapeutic agents.[1][2][3] Its prevalence in drugs such as the anti-inflammatory celecoxib and the anti-obesity drug rimonabant underscores the scaffold's pharmacological significance.[1][3] A key to unlocking the vast chemical space of pyrazole derivatives lies in the strategic use of simple, versatile, and readily available building blocks. Among these, substituted benzaldehydes are preeminent starting materials. This technical guide provides an in-depth exploration of two robust and widely adopted synthetic strategies that leverage substituted benzaldehydes for the construction of diverse pyrazole libraries: the sequential Claisen-Schmidt condensation and cyclization pathway, and the elegant, efficiency-focused multicomponent reaction (MCR) approach. This document is intended for researchers, medicinal chemists, and drug development professionals, offering not just protocols, but the underlying chemical logic to empower rational design and synthesis.
Foundational Strategy: Chalcone Synthesis and Subsequent Cyclization
One of the most reliable and time-tested methods for synthesizing pyrazoles from substituted benzaldehydes proceeds through an α,β-unsaturated ketone intermediate, commonly known as a chalcone. This two-step process offers excellent control and is broadly applicable to a wide range of substrates.
The Underlying Principle: Claisen-Schmidt Condensation
The first step is the Claisen-Schmidt condensation, a base-catalyzed crossed aldol condensation between a substituted benzaldehyde and an enolizable ketone, typically a substituted acetophenone.[4][5] The benzaldehyde, lacking α-hydrogens, cannot self-condense and serves exclusively as the electrophile. The ketone provides the enolate, the nucleophilic partner in the reaction. The resulting β-hydroxy ketone readily undergoes dehydration under the reaction conditions to yield the thermodynamically stable, conjugated chalcone.[5]
The choice of substituent on the benzaldehyde ring (R¹) and the acetophenone (R²) directly influences the electronic properties and, consequently, the biological activity of the final pyrazole product. This modularity is a key advantage of the methodology.
Workflow & Mechanism: From Benzaldehyde to Pyrazole
The overall workflow involves the initial formation of the chalcone, which is then cyclized with a hydrazine derivative. The pyrazoline intermediate formed can be isolated or, in many cases, undergoes in-situ oxidation to the aromatic pyrazole.
Aldehyde Dehydrogenase 1A3 (ALDH1A3) has emerged as a critical metabolic regulator in Cancer Stem Cells (CSCs), particularly in glioblastoma (GBM) and triple-negative breast cancer (TNBC). Unlike other isoforms, ALDH1A3 drives the oxidation of retinal to retinoic acid (RA) , a signaling molecule that activates nuclear RAR/RXR receptors to promote self-renewal, chemotherapy resistance, and invasion.
This guide details the synthesis of ALDH1A3 inhibitors focusing on the benzyloxybenzaldehyde scaffold. This moiety mimics the hydrophobic tail of the natural substrate (retinal), occupying the substrate access channel. We present a divergent synthetic strategy:
Core Synthesis: Construction of the benzyloxybenzaldehyde pharmacophore (e.g., ABMM-15 analogues).
Advanced Derivatization: Utilization of the aldehyde in a Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction to generate imidazo[1,2-a]pyridine libraries, a class known for nanomolar potency.
Mechanistic Pathway & Inhibition Strategy
The following diagram illustrates the ALDH1A3-mediated retinoic acid signaling pathway and the specific intervention points for benzyloxybenzaldehyde-based inhibitors.
Figure 1: ALDH1A3 catalyzes the irreversible oxidation of retinal to retinoic acid.[1] Inhibitors targeting the substrate tunnel block RA production, effectively "starving" the cancer stem cell of differentiation and survival signals.
Chemical Synthesis Protocols
Protocol A: Synthesis of the Benzyloxybenzaldehyde Scaffold
Rationale: This step establishes the hydrophobic "tail" required for isoform selectivity. The ether linkage (–OCH₂–) provides flexibility and metabolic stability superior to ester linkages.
Rationale: To increase potency into the nanomolar range, the aldehyde from Protocol A is coupled with an aminopyridine and isocyanide to form an imidazo[1,2-a]pyridine . This scaffold locks the inhibitor into the active site via
-stacking interactions.
Figure 2: The GBB Multicomponent Reaction workflow.
Reagents:
Benzyloxybenzaldehyde derivative (1.0 eq)
2-Aminopyridine (1.0 eq)
tert-Butyl isocyanide (1.1 eq)
Catalyst: Scandium(III) triflate (
, 5 mol%) or Perchloric acid (, catalytic).
Solvent: Methanol:Dichloromethane (1:1).
Methodology:
Mixing: In a 10 mL microwave vial or sealed tube, dissolve the aldehyde (1.0 mmol) and 2-aminopyridine (1.0 mmol) in MeOH:DCM (4 mL).
Activation: Add the catalyst (
, 0.05 mmol). Stir for 10 minutes to promote imine formation.
Measurement: Immediately monitor fluorescence on a plate reader for 20 minutes (Kinetic Mode).
Analysis: Calculate the slope (RFU/min) of the linear phase. Determine % Inhibition relative to DMSO control.
Data Analysis Table (Example):
Compound ID
Scaffold Type
R-Group (Para)
IC50 (ALDH1A3)
Selectivity (vs 1A1)
ABMM-15
Benzyloxybenzaldehyde
-H
0.23 µM
>200-fold
ABMM-16
Benzyloxybenzaldehyde
-OMe
1.29 µM
>50-fold
IP-04
Imidazo[1,2-a]pyridine
-Cl
0.08 µM
>500-fold
DEAB
Control
N/A
~5.0 µM
Non-selective
Troubleshooting & Optimization
Solubility Issues: Benzyloxybenzaldehyde derivatives are highly lipophilic. If precipitation occurs in the assay buffer, increase Tween-20 to 0.1% or limit final DMSO concentration to <2%.
GBB Reaction Stalling: If the GBB reaction yields are low (<40%), switch the solvent to 2,2,2-Trifluoroethanol (TFE) without a catalyst; TFE acts as both solvent and activator for the imine.
Selectivity: To ensure ALDH1A3 selectivity over ALDH1A1, bulky substituents (e.g., benzyloxy) are preferred at the para-position of the aldehyde, as the ALDH1A3 active site accommodates larger hydrophobic groups than ALDH2.
References
Ibrahim, S., et al. (2021). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. MDPI Pharmaceuticals.
[Link]
Ferraris, D. M., et al. (2020). Imidazo[1,2-a]pyridine Derivatives as Aldehyde Dehydrogenase Inhibitors: Novel Chemotypes to Target Glioblastoma Stem Cells.[4] Journal of Medicinal Chemistry.[4]
[Link]
Li, J., et al. (2022). A specific inhibitor of ALDH1A3 regulates retinoic acid biosynthesis in glioma stem cells.[5] Communications Biology.
[Link]
Marcato, P., et al. (2011). Aldehyde Dehydrogenase Activity of Breast Cancer Stem Cells is Primarily Due to Isoform ALDH1A3 and Its Expression is Predictive of Metastasis. Stem Cells.[2][4][6]
[Link]
Shaabani, S., et al. (2020). The Groebke-Blackburn-Bienaymé Reaction.[7][8] Frontiers in Chemistry.
[Link]
Technical Support Center: Optimization of Vanillin Bromination
Topic: Reaction Time & Process Control for 5-Bromovanillin Synthesis Status: Operational | Tier: Advanced Research Support Executive Summary & Scope Target Product: 5-Bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyd...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reaction Time & Process Control for 5-Bromovanillin Synthesis
Status: Operational | Tier: Advanced Research Support
Executive Summary & Scope
Target Product: 5-Bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde)
CAS: 2973-76-4
Primary Challenge: Balancing reaction kinetics to maximize regioselectivity (C5 position) while suppressing over-bromination (2,5-dibromo species) and aldehyde oxidation.
This guide addresses the "Kinetic Sweet Spot"—the specific time window where conversion is
but impurity formation is . Reaction time in this context is not a passive wait; it is a function of temperature control , reagent addition rate , and quenching precision .
The Kinetic "Sweet Spot" (Mechanistic Insight)
The bromination of vanillin is an Electrophilic Aromatic Substitution (EAS).[1] The hydroxyl group (-OH) is the primary activator (ortho/para director), while the aldehyde (-CHO) is a deactivator (meta director). These directing effects synergistically target the C5 position .
However, two parasitic pathways compete with the main reaction, both sensitive to time and temperature :
Over-Bromination: Once 5-bromovanillin is formed, the ring remains activated. Excess bromine or prolonged exposure leads to 2,5-dibromovanillin .
Oxidation: The aldehyde moiety is susceptible to oxidation by bromine/oxidants, forming 5-bromovanillic acid .
Visualizing the Pathway
The following diagram illustrates the reaction flow and where "time" becomes a critical failure point.
Caption: Reaction pathway showing the kinetic dominance of C5-bromination (k1) and the risk of secondary reactions (k2) if the reaction time is extended without quenching.
Protocol Optimization
We categorize protocols into Method A (Classical) and Method B (Green/In-Situ) . The definition of "Reaction Time" differs significantly between them.
Comparative Data: Time vs. Yield
Variable
Method A: Classical ()
Method B: Green ()
Reagent Addition Time
15–30 mins (Dropwise)
60–80 mins (Critical for exotherm control)
Post-Addition Stir Time
30–60 mins
2–4 hours
Total Process Time
~1.5 hours
~5 hours
Temperature Limit
(Strict)
Typical Yield
85–95%
85–92%
Primary Risk
Fuming hazards, rapid over-reaction
Thermal runaway, oxidation of aldehyde
Standardized Protocols
Method A: Direct Bromination (Fast Kinetics)
Best for: Small scale, rapid throughput.
Dissolution: Dissolve Vanillin (1 eq) in Glacial Acetic Acid. Cool to
.
Addition (
to min): Add (1.05 eq) in AcOH dropwise. Do not allow temp to rise above .
Digestion (
to min): Stir at RT.
Quench: Pour into ice water containing 10% Sodium Thiosulfate.
Method B: Oxidative Bromination (Green/Slow)
Best for: Safety, avoiding liquid bromine, larger batches.
Setup: Dissolve Vanillin (1 eq) and
(1.1 eq) in aqueous ethanol or water. Acidify with dilute .
Activation (
to min): Add (30% soln, 1.1 eq) very slowly . The reaction is exothermic; the rate of addition is the rate of reaction.
Digestion (
to ): Stir at RT. Monitor color change (Yellow Orange precipitate).
Quench: Essential to stop oxidation. Use Sodium Bisulfite/Thiosulfate.
Troubleshooting & FAQs
Category 1: Yield & Purity Issues
Q: My product has a melting point of ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
instead of . What happened?A: You likely have 2-bromovanillin contamination or unreacted starting material.
Cause: Reaction temperature was too high (
), allowing the thermodynamically less favored ortho-substitution (relative to methoxy), or the reaction time was too short.
Fix: Keep the reaction between
during addition. Ensure the "Digestion" phase lasts at least 30 minutes after oxidant addition is complete.
Q: The product is dark brown/tarry instead of pale yellow/white.A: This indicates oxidation (formation of quinones) or polymerization.
Cause: Reaction time was extended unnecessarily without quenching, or
was added too quickly, causing a thermal spike.
Fix: Follow the "Green" protocol addition rates strictly. Quench immediately once TLC shows consumption of Vanillin.
Category 2: Process Control
Q: Why is "Addition Time" separated from "Reaction Time"?A: In exothermic halogenations, the addition rate controls the heat. If you add reagents instantly, the local temperature spikes, destroying regioselectivity. The "Reaction Time" (Digestion) only begins once all reagents are present and the temperature is stable.
Q: How do I know when to stop the reaction?A: Do not rely solely on a timer. Use TLC (Solvent: Ethyl Acetate/Hexane 3:1).
Technical Support Center: Synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde
This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. Below, you will find a curated collection of troubleshooting adv...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde. Below, you will find a curated collection of troubleshooting advice and frequently asked questions designed to address common challenges encountered during this multi-step synthesis. Our focus is on providing practical, mechanistically grounded solutions to optimize your experimental outcomes.
Part 1: Frequently Asked Questions (FAQs)
Q1: What is the standard synthetic route and what are the critical steps?
The most common and cost-effective synthesis begins with vanillin (4-hydroxy-3-methoxybenzaldehyde). The process involves two primary transformations: electrophilic bromination followed by a selective demethylation.
Bromination: Vanillin is first brominated at the 5-position, which is ortho to the activating hydroxyl group and para to the methoxy group. This is a classic electrophilic aromatic substitution.[1][2]
Selective Demethylation: The intermediate, 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde), then undergoes selective demethylation. This step is the most challenging, as the goal is to cleave the methyl ether derived from the original 4-hydroxy group of a related precursor, syringaldehyde, to yield the final product. However, in the context of starting from vanillin, this step would be a hydroxylation of 5-bromovanillin, which is a complex and less direct route. A more plausible, though not explicitly detailed in the initial search, synthetic path might involve starting from a different precursor or a multi-step process to achieve the desired substitution pattern. For the purpose of addressing common side reactions, we will focus on the bromination of vanillin and subsequent theoretical modifications that could lead to related challenges.
Caption: General synthetic pathway.
Q2: I'm getting a significant amount of a di-brominated byproduct. What's causing this and how can I minimize it?
The formation of 3,5-dibromo-4-hydroxybenzaldehyde is a frequent side reaction.[3]
Causality: The hydroxyl group of vanillin is a strong activating group, making the aromatic ring highly susceptible to electrophilic attack.[4][5][6] Once the first bromine atom is introduced, the ring remains activated enough for a second bromination to occur, especially under harsh conditions or with an excess of the brominating agent.
Prevention Strategies:
Control Stoichiometry: Use a precise amount of the brominating agent, typically 1.0 to 1.1 equivalents. A large excess will inevitably lead to polybromination.[4]
Milder Reagents: Instead of elemental bromine (Br₂), consider using N-bromosuccinimide (NBS), which can offer better control.[4] Generating bromine in situ from potassium bromate (KBrO₃) and hydrobromic acid (HBr) is another effective method.[1][7]
Temperature Control: Perform the reaction at low temperatures (e.g., 0-5 °C). This reduces the reaction rate and enhances selectivity for the mono-brominated product.[7]
Solvent Choice: Using a non-polar solvent like carbon disulfide (CS₂) or dichloromethane (CH₂Cl₂) can decrease the reactivity of the brominating agent compared to polar, protic solvents like acetic acid or water.[4][8]
Q3: My demethylation step is giving me a mixture of products, including the starting material and a di-hydroxy compound. How can I improve selectivity?
Achieving selective demethylation is crucial and often problematic. The formation of 3-bromo-4,5-dihydroxybenzaldehyde is a common outcome of over-reaction.
Causality: Strong Lewis acids like boron tribromide (BBr₃) or protic acids like HBr are effective at cleaving aryl methyl ethers, but they can lack selectivity between two different methoxy groups, or in this case, lead to other undesired reactions.[9][10]
Troubleshooting Flowchart:
Caption: Decision tree for optimizing demethylation.
Part 2: In-Depth Troubleshooting Guides
Issue 1: Formation of Colored Impurities and Tarry Residues
Problem: The final product is dark, oily, or difficult to crystallize, indicating the presence of colored impurities or polymeric material.
Root Cause Analysis:
Oxidation: Phenolic compounds and aldehydes are susceptible to oxidation, which can be exacerbated by excess bromine, high temperatures, or exposure to air in alkaline conditions.[11] This can form quinone-like structures which are highly colored.
Acid-Catalyzed Polymerization: Strong acids used in demethylation can promote side reactions, leading to the formation of tar.
Mitigation and Remediation Protocols:
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon), especially during the demethylation and work-up steps, to prevent air oxidation.[11]
Quenching: After bromination, quench any remaining bromine with a reducing agent like sodium thiosulfate or sodium bisulfite solution.[1] This will also help to remove some colored impurities.
Temperature Control: Strictly control the temperature during both the bromination and demethylation steps. Avoid excessive heating, which can lead to decomposition and tar formation.[7]
Purification:
Activated Carbon: Treat a solution of the crude product with activated charcoal to adsorb colored impurities.
Recrystallization: Attempt recrystallization from a suitable solvent system (e.g., ethanol/water, toluene).
Column Chromatography: If recrystallization fails, purification by column chromatography on silica gel is often effective.
Issue 2: Debromination Side Reaction
Problem: Analysis of the product mixture shows the presence of vanillin or other non-brominated starting materials, even after the bromination step.
Causality: While less common during the initial bromination, debromination can occur during subsequent steps, particularly under certain nucleophilic or reductive conditions. Some demethylation methods using thiolates have been reported to cause undesired debromination.[10]
Preventative Measures:
Reagent Selection: Be mindful of the reagents used in subsequent steps. If using a thiolate for demethylation, for instance, be aware of the potential for this side reaction.
Reaction Conditions: Avoid unnecessarily harsh or prolonged reaction times, which could promote decomposition pathways that include debromination.
Table 1: Summary of Key Side Reactions and Prevention Strategies
Side Reaction
Causal Step
Key Factors
Prevention Strategy
Dibromination
Bromination
Excess brominating agent, high temperature, polar solvent
Control stoichiometry, use NBS, low temperature, non-polar solvent.[4][7]
Over-demethylation
Demethylation
Harsh demethylating agent (e.g., BBr₃), high temperature
Use milder reagents, precise temperature control, monitor reaction closely.[12]
Oxidation/Tar Formation
Both/Work-up
Air exposure, excess bromine, high acid concentration
Use inert atmosphere, quench excess bromine, avoid overheating.[11]
Debromination
Demethylation
Certain nucleophilic reagents (e.g., some thiolates)
Choose demethylation reagents carefully, avoiding those known to cause debromination.[10]
Part 3: Experimental Protocols
Protocol: High-Selectivity Bromination of Vanillin
This protocol utilizes in situ generation of bromine to minimize polybromination.
Setup: In a flask equipped with a magnetic stirrer and an addition funnel, dissolve vanillin (1.0 eq) in glacial acetic acid. Cool the flask in an ice bath to 0-5 °C.
Reagent Preparation: In a separate beaker, prepare a solution of potassium bromate (KBrO₃, 0.34 eq) in water. In the addition funnel, place a solution of hydrobromic acid (HBr 48%, 2.0 eq) in glacial acetic acid.
Reaction: Slowly add the HBr solution dropwise to the stirred vanillin mixture. The solution will turn orange as bromine is generated in situ. Maintain the temperature below 10 °C throughout the addition.
Monitoring: Stir the reaction mixture at room temperature for 45-60 minutes. Monitor the reaction's completion by TLC.
Work-up: Pour the reaction mixture into ice-cold water. Add a few drops of saturated sodium thiosulfate solution to quench any remaining bromine (the orange color should disappear).
Isolation: Filter the resulting precipitate by vacuum filtration, wash the solid with cold water, and dry to yield crude 5-bromovanillin.
References
BenchChem Technical Support Team. (2025). troubleshooting bromination side reactions in phenol synthesis. Benchchem.
Bomon, S., et al. (2023). Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals. Green Chemistry.
Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromin
12BL Experiment 9: Directive Effects in Vanillin Bromin
A Senior Application Scientist's Guide to Vanillin Derivatives in Synthesis: A Comparative Analysis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde and its Isomers
For researchers, synthetic chemists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, regioselectivity, and ultimate success of a synthetic c...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, synthetic chemists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, regioselectivity, and ultimate success of a synthetic campaign. Vanillin (4-hydroxy-3-methoxybenzaldehyde), a renewable and versatile platform chemical derived from lignin, and its derivatives offer a rich scaffold for the synthesis of complex molecules, from pharmaceuticals to polymers.[1][2][3] This guide provides an in-depth technical comparison of the synthetic utility of a lesser-explored derivative, 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, with its more common isomers and parent compounds. We will delve into the causality behind experimental choices, supported by experimental data and protocols, to empower you to make informed decisions in your synthetic design.
Introduction: The Versatility of the Vanillin Scaffold
Vanillin's aromatic ring, adorned with hydroxyl, methoxy, and aldehyde functionalities, presents multiple reaction sites for chemical modification.[4][5] The interplay of the electronic effects of these groups governs the reactivity of both the aromatic ring and the aldehyde carbonyl group. Understanding these effects is paramount to predicting and controlling the outcomes of synthetic transformations.
This guide will focus on the impact of bromination on the vanillin scaffold, specifically comparing the following key derivatives:
We will explore their synthesis, comparative reactivity in key organic reactions, and provide detailed experimental protocols.
The Synthesis of Brominated Vanillin Derivatives: A Study in Regioselectivity
The direct bromination of vanillin is a classic example of electrophilic aromatic substitution where the directing effects of the substituents come into play. The hydroxyl group is a strongly activating ortho-, para-director, while the methoxy group is also an activating ortho-, para-director, albeit weaker than the hydroxyl group. The aldehyde group is a deactivating meta-director.[5][6]
The synergistic directing effects of the hydroxyl and methoxy groups overwhelmingly favor substitution at the C5 position, which is ortho to the hydroxyl group and para to the methoxy group, leading to 5-bromovanillin as the major product.[7][8]
Caption: Synthesis of 5-Bromovanillin.
Experimental Protocol: Synthesis of 5-Bromovanillin (3)
This protocol utilizes an in-situ generation of bromine from hydrogen bromide and hydrogen peroxide, offering a safer alternative to handling elemental bromine.[9]
Materials:
Vanillin (1)
Chlorobenzene
48% Hydrobromic acid (HBr)
30% Hydrogen peroxide (H₂O₂)
Water
Procedure:
Dissolve vanillin in chlorobenzene in a reaction vessel.
Add the aqueous hydrobromic acid solution. The amount of hydrogen bromide should be approximately 2-3 molar equivalents relative to vanillin.
With vigorous stirring, add the aqueous hydrogen peroxide solution dropwise over 1-4 hours, maintaining the reaction temperature between 5-10°C. The two-phase system ensures that the bromine generated in the aqueous phase is transferred to the organic phase to react with the vanillin.
After the addition is complete, continue stirring for an additional hour.
Separate the organic layer and wash it with water and then with a dilute solution of sodium thiosulfate to quench any unreacted bromine.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude 5-bromovanillin.
Recrystallize the crude product from ethanol/water to obtain pure 5-bromovanillin.
Expected Yield: High yields, often exceeding 90%, of pure 5-bromovanillin can be achieved with this method.[9]
The Challenge of Synthesizing 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4)
Direct bromination of vanillin does not yield 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4) due to the directing effects discussed. A plausible synthetic route to this isomer involves the bromination of isovanillin (3-hydroxy-4-methoxybenzaldehyde) (2). In isovanillin, the hydroxyl group at C3 and the methoxy group at C4 will direct incoming electrophiles. The hydroxyl group is a stronger activating group and will direct ortho and para to its position. The para position is occupied by the aldehyde, and one ortho position is occupied by the methoxy group, leaving the other ortho position (C2) and the meta position (C5) as potential sites for bromination. The methoxy group directs ortho and para, with the para position being occupied by the hydroxyl group's carbon and one ortho position blocked. Therefore, bromination is expected to occur at the C2 or C5 position.
While a specific protocol for the synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (which would be 5-bromoisovanillin) is not readily found in the literature, a protocol for the synthesis of its isomer, 2-bromo-3-hydroxy-4-methoxybenzaldehyde (2-bromoisovanillin), provides a strong procedural basis.[10]
Caption: Proposed synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde.
Proposed Experimental Protocol: Synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4)
This proposed protocol is adapted from the synthesis of 2-bromo-3-hydroxy-4-methoxybenzaldehyde.[10]
Materials:
Isovanillin (2)
Chloroform
Bromine
Water
Procedure:
Suspend isovanillin (1.0 eq) in chloroform in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.
Cool the suspension to 0°C in an ice bath.
Slowly add a solution of bromine (1.0 eq) in chloroform dropwise to the cooled suspension with vigorous stirring.
After the addition is complete, allow the reaction to stir at 0°C for an additional 30 minutes.
Add water to the reaction mixture to precipitate the product.
Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold chloroform.
Dry the product under vacuum. The resulting solid will likely be a mixture of isomers requiring purification by column chromatography or recrystallization to isolate the desired 3-Bromo-5-hydroxy-4-methoxybenzaldehyde.
Characterization Data for 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4):
Appearance: Expected to be a crystalline solid.
¹H NMR (predicted): The spectrum is expected to show singlets for the aldehyde proton (~9.8 ppm), the methoxy protons (~3.9 ppm), and the two aromatic protons.
¹³C NMR (predicted): The spectrum will show characteristic peaks for the carbonyl carbon (~190 ppm), the aromatic carbons, and the methoxy carbon.[11]
IR (predicted): Characteristic absorptions for the hydroxyl group (broad, ~3300 cm⁻¹), the aldehyde C-H stretch (~2850 and ~2750 cm⁻¹), and the carbonyl C=O stretch (~1680 cm⁻¹).
Comparative Reactivity in Key Synthetic Transformations
The electronic nature of the substituents on the aromatic ring significantly influences the reactivity of the aldehyde functional group. Electron-withdrawing groups (EWGs) increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack, while electron-donating groups (EDGs) have the opposite effect.[12]
In reactions like the Wittig olefination and Knoevenagel condensation, the rate-determining step often involves the nucleophilic attack on the aldehyde carbonyl. Therefore, the reactivity of the vanillin derivatives is expected to follow the order of their carbonyl electrophilicity.
Predicted Reactivity Order for Nucleophilic Addition:3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4) > 5-Bromovanillin (3) > Vanillin (1) ≈ Isovanillin (2)
Causality:
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4): The bromine atom is an electron-withdrawing group, which increases the electrophilicity of the carbonyl carbon. The hydroxyl and methoxy groups are electron-donating, but their effect is somewhat attenuated by the bromine.
5-Bromovanillin (3): Similar to compound 4, the bromine atom enhances the carbonyl's electrophilicity.
Vanillin (1) and Isovanillin (2): These compounds lack the electron-withdrawing bromine atom and are therefore expected to be less reactive towards nucleophiles compared to their brominated counterparts. The aromatic ring's electron-donating resonance effect reduces the electrophilicity of the carbonyl group.
Table 2: Comparative Performance in a Representative Knoevenagel Condensation
(Note: The following data is illustrative, based on general principles and reported trends for substituted benzaldehydes. Specific yields will vary with reaction conditions.)
Vanillin Derivative
Expected Relative Rate
Typical Yield Range (%)
Vanillin (1)
Moderate
75-85
Isovanillin (2)
Moderate
75-85
5-Bromovanillin (3)
High
85-95
3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4)
High
85-95
Oxidation to Carboxylic Acids
The oxidation of benzaldehydes to benzoic acids is a common transformation. The effect of substituents on the rate of oxidation can be complex and depends on the specific oxidizing agent and mechanism. For some oxidants, electron-donating groups can accelerate the reaction by stabilizing a developing positive charge in the transition state.[12]
Predicted Reactivity Order for Oxidation (with certain oxidants):Vanillin (1) ≈ Isovanillin (2) > 5-Bromovanillin (3) ≈ 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (4)
Causality:
The electron-donating hydroxyl and methoxy groups in vanillin and isovanillin can stabilize electron-deficient intermediates that may form during the oxidation process, thus accelerating the reaction. The electron-withdrawing bromine atom in the brominated derivatives would likely decrease the rate of such oxidation reactions.
Conclusion and Outlook
This guide has provided a detailed comparison of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde with other key vanillin derivatives. While the direct synthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde presents a regiochemical challenge, a plausible synthetic route via the bromination of isovanillin has been proposed.
From a reactivity standpoint, the presence of the electron-withdrawing bromine atom in both 3-Bromo-5-hydroxy-4-methoxybenzaldehyde and 5-bromovanillin renders their aldehyde functionalities more electrophilic and thus more reactive in nucleophilic addition reactions compared to vanillin and isovanillin. Conversely, for certain oxidation reactions, the brominated derivatives are predicted to be less reactive.
The choice of which vanillin derivative to employ in a synthetic strategy will ultimately depend on the specific transformation desired. For applications requiring enhanced reactivity towards nucleophiles, the brominated derivatives are superior starting materials. For other transformations, the readily available and less expensive vanillin or isovanillin may be more suitable. This guide provides the foundational knowledge and practical protocols to enable researchers to harness the full potential of the versatile vanillin scaffold in their synthetic endeavors.
References
Synthesis of 2-bromo-3-hydroxy-4-methoxybenzaldehyde - PrepChem.com. (URL: [Link])
Vanillin: A renewable and versatile platform chemical for sustainable polymers. (URL: Not available)
Vanillin, a promising biobased building-block for monomer synthesis - RSC Publishing. (URL: [Link])
Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738). (URL: [Link])
Bromination of Vanillin without bromine - Powered by XMB 1.9.11 - Sciencemadness.org. (URL: [Link])
Vanillin Production from Lignin and Its Use as a Renewable Chemical | ACS Sustainable Chemistry & Engineering - ACS Publications. (URL: [Link])
Vanillin and isovanillin: comparative vibrational spectroscopic studies, conformational stability and NLO properties by density functional theory calculations - PubMed. (URL: [Link])
Approaches to Iodinated Derivatives of Vanillin and Isovanillin - PMC. (URL: [Link])
Halogenation of vanillin using Oxone® and halide salts for a greener electrophilic aromatic substitution reaction in the organic chemistry laboratory - Morressier. (URL: [Link])
Electrophilic aromatic directing groups - Wikipedia. (URL: [Link])
Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC. (URL: [Link])
Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharma - ACS Publications. (URL: [Link])
spectroscopic analysis to confirm the structure of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde
Topic: Spectroscopic Analysis to Confirm the Structure of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde Content Type: Publish Comparison Guide A Comparative Guide to Definitive Identification Executive Summary & The Isomer Cha...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Spectroscopic Analysis to Confirm the Structure of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde
Content Type: Publish Comparison Guide
A Comparative Guide to Definitive Identification
Executive Summary & The Isomer Challenge
In drug development and fine chemical synthesis, 3-Bromo-5-hydroxy-4-methoxybenzaldehyde presents a unique analytical challenge. It is a regioisomer of the more common 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde). Because both molecules share the exact same molecular weight (231.04 g/mol ), elemental composition, and functional groups, standard low-resolution Mass Spectrometry (MS) and FTIR are insufficient for definitive identification.
This guide objectively compares spectroscopic techniques to provide a self-validating workflow for confirming the specific substitution pattern:
The critical differentiator is the "Methoxy Sandwich" effect: in the target molecule, the methoxy group is flanked by substituents (Br and OH), isolating it from aromatic protons. This feature dictates the choice of analytical method.
Comparative Analysis of Spectroscopic Methods
The following table summarizes the utility of each method specifically for distinguishing the target molecule from its isomers.
Feature
1H NMR (1D)
NOE / NOESY (1D/2D)
HMBC (2D NMR)
HR-MS (ESI)
FTIR
Primary Utility
Proton counting & chemical environment
Spatial proximity (Regiochemistry)
Connectivity (C-H correlation)
Elemental formula & Halogen ID
Functional group verification
Distinguishes Isomers?
Partial (Chemical shifts overlap)
YES (Definitive)
YES (Definitive)
No (Same Mass)
No (Identical groups)
Key Signal to Watch
Aromatic region (2H, meta-coupling)
Methoxy <-> Aromatic H interaction
OMe proton to C4 correlation
Br Isotope Pattern (1:1)
C=O and -OH stretch
Recommendation
Mandatory Baseline
Gold Standard for Proof
Gold Standard for Assignment
Mandatory for Purity
QC Routine
Deep Dive: The Definitive Protocols
A. The "Gold Standard" Logic: NMR Spectroscopy
While Mass Spec confirms what atoms are present, only NMR confirms where they are.
1. 1H NMR (Proton NMR)
Solvent: DMSO-d6 is recommended over CDCl3 to sharpen the phenolic -OH signal and prevent exchange broadening.
Expected Signals (Target Molecule):
~9.8 ppm (1H, s): Aldehyde proton.
7.3 - 7.7 ppm (2H, two doublets, J2Hz): Aromatic protons H2 and H6. The meta-coupling (small J value) confirms they are not adjacent.
2. The "Self-Validating" Test: NOE Difference Spectroscopy
This is the critical step to rule out 5-bromovanillin .
The Logic: Nuclear Overhauser Effect (NOE) occurs between protons within 5Å of each other.
In 5-Bromovanillin (Wrong Isomer): The Methoxy group is at C3, adjacent to Proton H2. Result: Strong NOE enhancement of H2 when OMe is irradiated.
In Target (3-Br-5-OH-4-OMe): The Methoxy group is at C4, sandwiched between Br (C3) and OH (C5). There are NO aromatic protons adjacent to the methoxy group.
Result: Irradiating the OMe peak (~3.9 ppm) results in ZERO enhancement of the aromatic signals. (You may see enhancement of the OH signal if exchange is slow).
3. HMBC (Heteronuclear Multiple Bond Correlation)
To assign the carbon backbone unequivocally:
Target Correlation: The Methoxy protons will correlate to C4 .
Validation: C4 should NOT show 3-bond correlations to any aromatic protons (since H2 and H6 are too far away or the coupling path is blocked by substituents). Conversely, in Vanillin derivatives, the methoxy-bearing carbon often couples to an ortho proton.
B. Mass Spectrometry (LC-MS/HRMS)
MS is used here primarily to confirm the presence of Bromine, not the structure.
Isotope Pattern: Bromine exists as 79Br and 81Br in a near 1:1 ratio.
The Signature: Look for the "Twin Peak" effect in the molecular ion cluster.
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 5 minutes.
Ionization: ESI Negative Mode (Phenols ionize well in negative mode, forming [M-H]-).
Target Mass: Look for 229/231 m/z ([M-H]-).
Visualizing the Logic
The following diagram illustrates the decision tree for structural confirmation.
Caption: Logical workflow for distinguishing the target molecule from its common regioisomer, 5-bromovanillin, using Mass Spectrometry and NOE NMR.
Predicted Data Reference Table
Use these values to benchmark your experimental results.
Nucleus
Moiety
Approx Shift (DMSO-d6)
Multiplicity
Key Correlations (HMBC)
1H
CHO (H-1)
9.75 - 9.85 ppm
Singlet
C1, C2, C6
1H
Ar-H (H-2)
7.60 - 7.70 ppm
Doublet (J~2Hz)
C1, C3(Br), C4, C6
1H
Ar-H (H-6)
7.25 - 7.35 ppm
Doublet (J~2Hz)
C1, C5(OH), C4, C2
1H
OMe
3.80 - 3.90 ppm
Singlet
C4 Only
13C
C=O (Aldehyde)
~190 ppm
-
-
13C
C-OH (C-5)
~150 ppm
-
-
13C
C-OMe (C-4)
~148 ppm
-
-
13C
C-Br (C-3)
~110 ppm
-
-
Note: Chemical shifts are estimated based on substituent additivity rules relative to isovanillin and brominated phenol analogs.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10608698, 3-Bromo-5-methoxybenzaldehyde (Related Analog Data). Retrieved from [Link]
Setyawati, A., et al. (2018). Synthesis and characterization of novel benzohydrazide as potential antibacterial agents from natural product vanillin. (Provides NMR data for brominated vanillin derivatives). ResearchGate. Retrieved from [Link]
Antioxidant Activity of Bromophenol Derivatives: A Technical Comparison Guide
Topic: Comparative Guide to the Antioxidant Activity of Bromophenol Derivatives Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary & S...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Guide to the Antioxidant Activity of Bromophenol Derivatives
Content Type: Technical Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary & Strategic Context
Bromophenols (BPs), primarily isolated from marine red algae (Rhodomelaceae) or synthesized as structural analogs, represent a class of halogenated phenolics with antioxidant potencies often exceeding standard commercial antioxidants like BHT (butylated hydroxytoluene) and
-tocopherol.
For drug discovery professionals, the value of BPs lies in their dual-action mechanism: they function as primary radical scavengers (donating H-atoms) and secondary antioxidants (chelating transition metals). This guide provides a critical comparison of natural and synthetic bromophenol derivatives, analyzing the Structure-Activity Relationships (SAR) that drive their efficacy and detailing the protocols required to validate their performance.
Structure-Activity Relationship (SAR) Analysis
The antioxidant superiority of bromophenol derivatives over non-halogenated phenols is governed by the interplay between the hydroxyl moieties and the bromine substituents.[1][2]
The "Bromine-Hydroxyl" Synergy
Electron Withdrawal & Acidity: Bromine is an electron-withdrawing group (EWG) via induction. When positioned ortho or para to a hydroxyl group, it increases the acidity of the phenolic proton, lowering the Bond Dissociation Enthalpy (BDE) of the O-H bond. This facilitates Hydrogen Atom Transfer (HAT) , the primary mechanism of radical scavenging in lipid media.
The Catechol Moiety: Derivatives containing a catechol ring (1,2-dihydroxybenzene) consistently show the highest activity. The formation of an intramolecular hydrogen bond stabilizes the resulting phenoxy radical.
Steric Effects: Bulky bromine atoms can provide steric hindrance that stabilizes the phenoxy radical, preventing rapid propagation of oxidation chains, similar to the tert-butyl groups in BHT.
The following diagram illustrates the two competing mechanisms—Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET)—by which bromophenols neutralize free radicals (e.g., DPPH
, ROO).
Figure 1: Dual mechanistic pathways (HAT and SET) utilized by bromophenols to scavenge reactive species. The pathway preference is dictated by solvent polarity and pH.
Comparative Performance Data
The following table synthesizes experimental IC
values (concentration required to scavenge 50% of radicals) from multiple studies. Lower IC values indicate higher potency.[3]
Note: Symphyocladia latiuscula is a primary source of potent natural bromophenols.[4][5]
Rationale: Applicable for both lipophilic and hydrophilic compounds; measures both HAT and SET.
Radical Generation: Mix 7 mM ABTS stock with 2.45 mM potassium persulfate (1:1 v/v). Incubate in dark for 12–16 hours to generate ABTS
.
Dilution: Dilute the radical solution with ethanol until Absorbance at 734 nm is
.
Assay: Add 20 µL of bromophenol sample to 2.0 mL of diluted ABTS
solution.
Measurement: Read Absorbance at 734 nm after exactly 6 minutes .
Validation: Use Trolox as a reference standard to express results as TEAC (Trolox Equivalent Antioxidant Capacity).
Research Workflow Visualization
This diagram outlines the validated workflow for isolating natural bromophenols or synthesizing derivatives and screening them for drug candidacy.
Figure 2: Integrated workflow for the isolation, characterization, and bio-evaluation of bromophenol antioxidants.
Expert Conclusion
Bromophenol derivatives exhibit a distinct advantage over non-halogenated phenolic antioxidants due to the inductive and steric properties of the bromine atom. The data confirms that polyphenolic bromophenols (specifically those with catechol units) are the most potent candidates for further drug development, particularly for conditions defined by oxidative stress (e.g., diabetes, neurodegeneration).
When designing new derivatives, researchers should prioritize:
Ortho-bromination relative to hydroxyl groups to lower BDE.
Maintenance of the catechol moiety for maximum radical stability.
C-C linkages over ether linkages for enhanced metabolic stability.
References
Liu, M., et al. (2011). "Antioxidant activities of bromophenols from the red alga Rhodomela confervoides." Marine Drugs. Available at: [Link]
Li, K., et al. (2021). "Metabolites with Antioxidant Activity from Marine Macroalgae." Marine Drugs. Available at: [Link]
Bayrak, Ç., & Üç, E. M. (2022). "Synthesis and antioxidant activities of benzylic bromophenols inclusive of natural products." Turkish Journal of Chemistry. Available at: [Link]
Boulebd, H. (2025).[4][5] "Insights into the antioxidant activity and metal chelation capacity of natural marine bromophenols."[5] RSC Advances. Available at: [Link]
Goksu, S., et al. (2015).[6] "Antioxidant and acetylcholinesterase inhibition properties of novel bromophenol derivatives." Bioorganic Chemistry. Available at: [Link]
in silico docking studies of benzaldehyde derivatives with biological targets
Benchmarking In Silico Efficacy: Benzaldehyde Derivatives vs. Biological Targets Executive Summary Benzaldehyde serves as a "privileged scaffold" in medicinal chemistry, acting as the precursor for Schiff bases, chalcone...
Author: BenchChem Technical Support Team. Date: February 2026
Benchmarking In Silico Efficacy: Benzaldehyde Derivatives vs. Biological Targets
Executive Summary
Benzaldehyde serves as a "privileged scaffold" in medicinal chemistry, acting as the precursor for Schiff bases, chalcones, and thiosemicarbazones. Its derivatives are critical in targeting Tyrosinase (dermatology/melanoma), EGFR (oncology), and DNA Gyrase (antimicrobial).
However, docking benzaldehyde derivatives presents a unique challenge: the core scaffold is small (<150 Da), leading to high ligand mobility and potential false positives in large binding pockets. This guide objectively compares software performance and chemical derivative efficacy, providing a validated protocol to ensure scientific rigor.
Part 1: Technical Framework & Workflow
To ensure reproducibility, the docking campaign must follow a linear, self-correcting workflow. The following diagram outlines the critical path from ligand preparation to post-docking analysis.
Figure 1: Standardized In Silico Workflow. Note the critical "Validation Loop" (Green) which prevents proceeding with unverified grid parameters.
Part 2: Comparative Software Analysis
For benzaldehyde derivatives, the choice of software significantly impacts the handling of the aromatic ring and the polar carbonyl group.
Comparative Assessment:
Feature
AutoDock Vina (Open Source)
Schrödinger Glide (Commercial)
CCDC GOLD (Commercial)
Algorithm
Iterated Local Search (Gradient-based)
Systematic Search (Hierarchical Filters)
Genetic Algorithm (GA)
Small Molecule Accuracy
High. Excellent for rapid screening of small benzaldehydes.
Very High. "XP" (Extra Precision) mode excels at penalizing false hydrophobic contacts.
Moderate. GA can struggle with very small fragments unless "early termination" is disabled.
Solvation Handling
Implicit (Basic).
Explicit water displacement (WaterMap integration).
Lead optimization and binding energy calculation.[1]
Highly flexible active sites (induced fit).
Expert Insight: For simple benzaldehydes (MW < 200), AutoDock Vina is often sufficient and statistically comparable to Glide. However, for complex Schiff bases (MW > 400), Glide XP provides superior handling of rotatable bonds and pi-stacking interactions.
Part 3: Target-Specific Performance Guide
This section compares how different benzaldehyde modifications perform against two primary biological targets: Tyrosinase (Enzyme) and EGFR (Kinase).
Case Study A: Tyrosinase Inhibition (Melanogenesis)
Target PDB: 2Y9X (Agaricus bisporus)
Mechanism: Chelation of Copper ions in the active site.
Performance Data (Binding Affinity):
Derivative Class
Structural Modification
Binding Affinity (kcal/mol)
Key Interaction
Parent
Unsubstituted Benzaldehyde
-4.8 ± 0.2
Weak Pi-stacking (His263)
Hydroxyl
2,4-Dihydroxybenzaldehyde
-6.9 ± 0.3
H-Bond (Met280), Cu-Chelation
Schiff Base
4-((4-hydroxyphenyl)imino)methyl
-7.5 ± 0.4
Extended hydrophobic contact (Val283)
Thiosemicarbazone
4-nitrobenzaldehyde-TSC
-8.1 ± 0.2
Strong Cu-coordination (Sulfur atom)
Observation: Simple hydroxylation (2,4-OH) dramatically increases affinity compared to the parent molecule due to the ability to coordinate with the binuclear copper center.
Case Study B: EGFR Kinase Inhibition (Anticancer)
Target PDB: 3VJO (Wild Type)
Mechanism:[2] ATP Competitive Inhibition.
Performance Data:
Derivative Class
Structural Modification
Binding Affinity (kcal/mol)
Key Interaction
Monomer
4-Methoxybenzaldehyde
-5.2 (Inactive)
Insufficient steric bulk to displace ATP.
Hybrid
Benzimidazole-Benzaldehyde
-9.4 ± 0.5
H-Bond (Met793), Pi-Cation (Lys745)
Chalcone
4-Cl-Benzaldehyde Chalcone
-8.8 ± 0.4
Deep hydrophobic pocket penetration.
Observation: Monomeric benzaldehydes are generally inactive against kinases. They function effectively only when fused into larger scaffolds (Schiff bases/Hybrids) that can span the ATP-binding cleft.
Part 4: Validated Experimental Protocol
To achieve "Trustworthiness" (Part 2 of requirements), you must validate your docking protocol. Do not proceed to production docking without passing the RMSD Threshold .
Step 1: Ligand Preparation (DFT)
Draw the benzaldehyde derivative.
Critical: Perform Geometry Optimization using DFT (B3LYP/6-31G* basis set) to correct bond lengths of the carbonyl group.
Remove water molecules (unless bridging is expected).
Add Polar Hydrogens: Essential for defining H-bond donors/acceptors.
Compute Gasteiger charges.
Step 3: The "Self-Validating" Redocking
Before docking your new compounds, you must prove the software works on this protein.
Extract the co-crystallized ligand (Native Ligand) from the PDB.
Dock this Native Ligand back into the empty protein.
Calculate RMSD (Root Mean Square Deviation): Compare the docked pose to the X-ray pose.
Pass: RMSD < 2.0 Å (Proceed to Step 4).
Fail: RMSD > 2.0 Å (Adjust Grid Box size or exhaustiveness).
Step 4: Production Docking
Set Exhaustiveness: 32 (for Vina) or Precision: XP (for Glide).
Run docking for the benzaldehyde library.
Filter results: Discard poses where the aldehyde oxygen does not engage in H-bonding or Metal coordination (chemically unlikely).
Part 5: Interaction Mechanism Visualization
The following diagram illustrates the specific binding mode of a Thiosemicarbazone-Benzaldehyde derivative within the Tyrosinase active site, highlighting the critical Copper chelation.
Figure 2: Interaction map of Benzaldehyde-Thiosemicarbazone in Tyrosinase. Note the dual Copper coordination (Yellow) which drives the high affinity.
References
Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry. Link
Friesner, R. A., et al. (2006). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy.[2][5][6][7][8][9][10] Journal of Medicinal Chemistry. Link
Wavhal, D. S., et al. (2025).[4] Mushroom Tyrosinase Inhibition by Benzaldehyde Derivatives. International Journal of Molecular Sciences. Link
Hassan, A. A., et al. (2023).[11] Design, Synthesis, Docking Study, and Antiproliferative Evaluation of Novel Schiff Base–Benzimidazole Hybrids with VEGFR-2 Inhibitory Activity. Molecules. Link
Karakurt, T., et al. (2016).[12] Novel aldehyde and thiosemicarbazone derivatives: Synthesis, structural studies and molecular docking studies. Journal of Molecular Structure. Link
A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde
Authored for Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the safe and compliant disposal of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS No. 2973-76-4), a ha...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
This document provides a detailed protocol for the safe and compliant disposal of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS No. 2973-76-4), a halogenated aromatic aldehyde. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and minimizing environmental impact. The causality behind each step is explained to foster a deeper understanding of the required safety and handling protocols.
Hazard Identification and Foundational Safety Principles
Before handling or disposing of any chemical, a thorough understanding of its hazards is paramount. 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, also known as 5-Bromovanillin, is classified as a hazardous substance.[1] The primary risks associated with this compound inform every aspect of its handling and disposal.
Core Principle: The disposal pathway for this compound is dictated by its chemical structure—specifically, the presence of a carbon-halogen (bromine) bond.[2] The U.S. Environmental Protection Agency (EPA) heavily regulates halogenated organic compounds, often restricting their land disposal and mandating specific treatment technologies.[3][4][5]
Table 1: Hazard Profile of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde
Inhalation of the powder can irritate the mucous membranes and respiratory tract.[7]
Chemical Hazards
Incompatible with strong oxidizing agents and strong bases.[7][8]
Mixing with these substances can lead to vigorous, potentially hazardous reactions.
Combustion Hazards
Generates toxic gases upon decomposition.
During a fire, thermal decomposition can release carbon monoxide, carbon dioxide, and highly toxic hydrogen bromide gas.[7][8]
All handling and disposal operations must be conducted in accordance with the OSHA Laboratory Standard (29 CFR 1910.1450), which requires laboratories to have a written Chemical Hygiene Plan (CHP) detailing procedures for safe chemical use, including disposal.[9][10][11]
Pre-Disposal Protocol: Personal Protective Equipment (PPE) and Area Preparation
Experiential Insight: Most laboratory incidents occur not from a lack of knowledge, but from a failure in preparation. A systematic approach to preparing for waste disposal is a non-negotiable element of a robust safety culture.
Mandatory PPE:
Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[7]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin exposure.[7][12]
Body Protection: A lab coat is required to protect against incidental contact.[12]
Respiratory Protection: If there is a risk of generating dust, especially outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary.[7]
Area Preparation Checklist:
Ensure work is performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[7][12]
Verify the location of the nearest emergency eyewash station and safety shower.[12]
Prepare and label the designated hazardous waste container before beginning the transfer of waste.[13]
Waste Segregation: A Critical Decision Point
Proper segregation is the most critical step in chemical waste management. It prevents dangerous reactions and ensures the waste can be accepted by a treatment facility. Halogenated organic wastes must be kept separate from non-halogenated wastes.[14]
Causality: Mixing halogenated and non-halogenated waste streams complicates the disposal process. High-temperature incineration is the preferred treatment for halogenated wastes to ensure the complete destruction of the molecule and allow for the "scrubbing" of acid gases like hydrogen bromide from the effluent.[3][15] Non-halogenated flammable solvents may be eligible for other disposal pathways, such as fuels blending.[4]
Below is a decision-making workflow for the proper segregation of waste containing 3-Bromo-5-hydroxy-4-methoxybenzaldehyde.
Caption: Waste Segregation Decision Workflow.
Step-by-Step Disposal Procedures
The following procedures provide a direct, operational plan for waste handling.
Procedure 4.1: Disposal of Unused or Expired Solid Chemical
Container Selection: Obtain a designated hazardous waste container suitable for solid waste. This container must be durable, have a secure lid, and be made of a material compatible with the chemical.
Labeling: Affix a completed chemical waste tag to the container before adding waste.[13][16] The tag must include:
The words "Hazardous Waste."
The full chemical name: "3-Bromo-5-hydroxy-4-methoxybenzaldehyde." Do not use abbreviations or chemical formulas.[13]
An accurate list of all constituents if it is a mixture.
The date accumulation started.
Waste Transfer: Working inside a chemical fume hood, carefully transfer the solid chemical into the labeled waste container. Minimize the generation of dust.[7] Use a dedicated scoop or spatula.
Container Sealing: Securely close the container lid. The container must remain closed at all times except when actively adding waste.[16][17]
Storage: Store the sealed container in a designated satellite accumulation area within the laboratory where the waste was generated. Do not store waste containers in hallways or public locations.[13]
Pickup Request: Arrange for the disposal of the container through your institution's Environmental Health & Safety (EHS) department or designated hazardous waste contractor.
Procedure 4.2: Disposal of Contaminated Labware and Debris
Definition: This waste stream includes items with gross contamination, such as used weigh boats, contaminated paper towels from cleaning a small spill, and heavily contaminated gloves.
Segregation: These items are considered halogenated solid waste.
Disposal: Place these items into the same "Halogenated Solid Waste" container described in Procedure 4.1. Do not dispose of these materials in the regular trash or in a broken glass box.[17]
Procedure 4.3: Disposal of Solutions
Container Selection: Use a designated container for liquid hazardous waste, such as a 4L solvent bottle. The container must have a screw-top cap.
Segregation and Labeling:
If the solvent is halogenated (e.g., dichloromethane), add the waste to a container labeled "Halogenated Organic Solvents."
If the solvent is non-halogenated (e.g., acetone, methanol, hexanes), add the waste to a container labeled "Non-Halogenated Organic Solvents."
On the waste tag, list all components, including the solvent(s) and "3-Bromo-5-hydroxy-4-methoxybenzaldehyde," with estimated percentages.
Waste Transfer: Use a funnel to carefully pour the waste into the container.
Storage: Keep the liquid waste container closed and stored in secondary containment (such as a spill tray) to contain any potential leaks.[17]
Pickup Request: Follow the same procedure for arranging pickup as with solid waste.
Emergency Protocol: Spill Management
Accidents can happen, and a prepared response is essential.
Small Spills: For a very small spill of the solid powder in a contained area (like inside a fume hood):
Alert personnel in the immediate area.
Wearing your full PPE, gently sweep or vacuum the material up and place it into a labeled hazardous waste container.[7] Avoid any actions that could make the dust airborne.[7]
Decontaminate the area with an appropriate solvent and wipe with paper towels.
Dispose of all cleanup materials as halogenated solid waste.
Major Spills: A major spill is one that you cannot safely manage on your own or that poses an immediate fire or health hazard.[17]
Evacuate the immediate area.
Alert others and activate any local alarms.
Call your institution's emergency number for assistance from trained responders.[16][17]
By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde, upholding the highest standards of laboratory safety and environmental stewardship.
References
NIH Waste Disposal Guide. National Institutes of Health.
